(S)-3-tert-Butyl-2,5-piperazinedione

• CAS: 65050-07-9

Core Science & Biosynthesis

(S)-3-tert-Butyl-2,5-piperazinedione chemical structure and properties

An in-depth technical analysis of (S)-3-tert-Butyl-2,5-piperazinedione requires moving beyond basic chemical descriptors to understand its strategic role in modern synthetic chemistry. As a Senior Application Scientist, I approach this compound not merely as a reagent, but as a highly engineered architectural tool. The piperazine scaffold is widely recognized as a "privileged structure" in medicinal chemistry due to its frequent appearance in biologically active compounds[1]. However, the 2,5-diketopiperazine (DKP) derivative—specifically the tert-butyl substituted variant—serves a much more specialized function: it is the foundational chiral building block for the Schöllkopf asymmetric synthesis of unnatural amino acids.

The following guide details the structural dynamics, mechanistic causality, and self-validating protocols required to leverage this compound effectively in drug development and complex organic synthesis.

Physicochemical Profiling & Structural Dynamics

(S)-3-tert-Butyl-2,5-piperazinedione is a cyclic dipeptide derived from the non-proteinogenic amino acid L-tert-leucine and glycine[2]. The defining feature of this molecule is the immense steric bulk of the tert-butyl group coupled with the rigid, planar geometry of the diketopiperazine ring.

This steric bulk is not accidental; it is a calculated structural feature. While early iterations of the Schöllkopf auxiliary utilized L-valine (yielding an isopropyl group), the L-tert-leucine derivative provides a significantly larger A-value. This translates to superior steric shielding during enolate alkylation, consistently pushing diastereomeric excesses (de) above 95%[3].

Table 1: Quantitative Physicochemical Data

Property	Value
Chemical Name	(S)-3-tert-Butyl-2,5-piperazinedione
CAS Number	65050-07-9
Molecular Formula	C8H14N2O2
Molecular Weight	170.21 g/mol [4]
Melting Point	≥300 °C (indicative of strong H-bonding)[2]
Optical Activity	[α]20/D +78±1° (c = 1% in acetic acid)[2]
Storage Temperature	2-8 °C

| Purity Standard | ≥99.0% (CHN) |

Mechanistic Causality: The Schöllkopf Asymmetric Synthesis

To utilize (S)-3-tert-Butyl-2,5-piperazinedione, it must first be converted into the Schöllkopf chiral auxiliary—a bis-lactim ether. The logic of this transformation relies on Hard-Soft Acid-Base (HSAB) theory. By treating the DKP with a "hard" electrophile like trimethyloxonium tetrafluoroborate (Meerwein's salt), alkylation occurs exclusively at the hard oxygen atoms rather than the nitrogen atoms, yielding (S)-3-tert-butyl-2,5-dihydro-3,6-dimethoxypyrazine[5].

Once the bis-lactim ether is formed, the asymmetric synthesis cycle begins. Deprotonation with a strong base (n-BuLi) generates a planar aza-enolate. The causality of the stereocontrol is entirely structural: the bulky tert-butyl group projects out of the plane, completely blocking one face of the enolate. Incoming electrophiles are sterically forced to approach from the opposite face, locking in the new stereocenter with near-perfect predictability[3].

Workflow of Schöllkopf asymmetric amino acid synthesis using (S)-3-tert-Butyl-2,5-piperazinedione.

Experimental Workflows & Self-Validating Protocols

In my experience, the success of asymmetric synthesis relies on protocols that validate themselves at every step. Below are the field-proven methodologies for utilizing this compound.

Protocol 1: Synthesis of the Bis-Lactim Ether

Objective: Convert the DKP into the reactive Schöllkopf auxiliary.

• Reagent Preparation: Suspend 1.0 eq of (S)-3-tert-Butyl-2,5-piperazinedione in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Alkylation: Slowly add 2.2 eq of trimethyloxonium tetrafluoroborate (Meerwein's salt) at room temperature.

  • Causality: Meerwein's salt is highly reactive and moisture-sensitive; the inert atmosphere prevents the formation of inert dimethyl ether and fluoroboric acid. The 2.2 eq ensures complete double O-alkylation.

• Quench & Extraction: After 12 hours, quench the reaction with saturated aqueous NaHCO3 to neutralize the fluoroboric acid byproduct. Extract with DCM.

• Self-Validation Checkpoint: Analyze the crude product via 1 H-NMR. The successful formation of the bis-lactim ether is confirmed by the absolute disappearance of the broad amide N-H peaks (~8.0 ppm) and the emergence of two sharp, distinct O-CH 3​ singlets at ~3.7 ppm.

Protocol 2: Diastereoselective Alkylation & Hydrolysis

Objective: Generate a novel, stereopure unnatural amino acid.

• Enolate Formation: Dissolve the bis-lactim ether in anhydrous THF and cool to -78 °C. Dropwise, add 1.05 eq of n-BuLi.

  • Causality: The cryogenic temperature (-78 °C) is critical. It ensures kinetically controlled deprotonation and prevents self-condensation or ring-opening of the aza-enolate.

• Electrophilic Addition: Add 1.1 eq of your target electrophile (e.g., an alkyl halide) and allow the reaction to slowly warm to -20 °C over 4 hours.

• Self-Validation Checkpoint (Stereocontrol): Before proceeding to hydrolysis, take an aliquot for crude 1 H-NMR or chiral HPLC. You should observe a diastereomeric ratio (dr) of >95:5, validating the steric shielding effect of the tert-butyl group[3].

• Hydrolysis: Treat the alkylated intermediate with 0.1 N HCl at room temperature.

  • Causality: Mild acidic conditions are required to selectively hydrolyze the imine bonds of the bis-lactim ether without racemizing the newly formed stereocenter or cleaving the resulting ester[6].

• Isolation: The hydrolysis yields the target unnatural amino acid methyl ester and methyl tert-leucinate (the recovered auxiliary), which can be separated via fractional distillation or column chromatography.

Applications in Advanced Drug Development

The utility of (S)-3-tert-Butyl-2,5-piperazinedione extends far beyond basic methodology; it is a critical enabler in the total synthesis of complex therapeutics.

• Tryptophan Analogs: Researchers have utilized the Schöllkopf chiral auxiliary derived from this DKP to synthesize optically active tryptophan derivatives via palladium-catalyzed heteroannulation. These derivatives are essential precursors for complex indole alkaloids like tryprostatin A and verruculogen, which exhibit potent anti-cancer and anti-microbial properties[3][7].

• Constrained Peptidomimetics: The unnatural amino acids generated from this scaffold are frequently incorporated into constrained peptides. The introduction of sterically demanding, non-natural side chains prevents proteolytic degradation in vivo, significantly increasing the half-life and bioavailability of peptide-based drugs[8].

References

• Chongqing Chemdad Co., Ltd. "(s)-3-tert-butyl-2,5-piperazinedione." Chemdad. Available at:[Link]

• ResearchGate. "An Improved Large Scale Synthesis of the Schöllkopf Chiral Auxiliaries." ResearchGate. Available at:[Link]

• ResearchGate. "Efficient Asymmetric Synthesis of Biologically Important Tryptophan Analogues via a Palladium-Mediated Heteroannulation Reaction." ResearchGate. Available at: [Link]

• Journal of the American Chemical Society. "Total Synthesis of Verruculogen and Fumitremorgin A Enabled by Ligand-Controlled C–H Borylation." ACS Publications. Available at: [Link]

• Journal of the American Chemical Society. "Total Synthesis and Stereochemical Assignment of Streptide." ACS Publications. Available at:[Link]

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Mechanism of action of (S)-3-tert-Butyl-2,5-piperazinedione in asymmetric synthesis

An In-Depth Technical Guide to the Mechanism of (S)-3-tert-Butyl-2,5-piperazinedione in Asymmetric Synthesis

Introduction: The Quest for Chirality and the Role of the Piperazinedione Scaffold

The asymmetric synthesis of non-proteinogenic α-amino acids is a foundational pillar of modern medicinal chemistry and drug development. These unique molecular building blocks are integral to creating novel peptides, pharmaceuticals, and probes with enhanced metabolic stability, unique conformations, and tailored pharmacological profiles. Among the robust strategies for achieving high enantiopurity, the Schöllkopf bis-lactim ether method, established by Ulrich Schöllkopf in 1981, stands as a testament to the power of chiral auxiliaries.[1][2]

This guide focuses on a specific and powerful variant of this methodology, which employs (S)-3-tert-Butyl-2,5-piperazinedione as a key precursor.[3] This molecule, a cyclic dipeptide formed from (S)-tert-leucine and glycine, is not the active catalyst itself but rather the stable, accessible starting point for generating a highly effective chiral auxiliary. The core of the method's success lies in the steric influence of the bulky tert-butyl group, which masterfully directs the stereochemical outcome of alkylation reactions to deliver α-substituted amino acids with exceptional levels of enantiopurity.[1]

We will dissect the mechanism of action, from the activation of the precursor to the stereodetermining alkylation step and final product liberation, providing both conceptual understanding and practical, field-proven protocols for researchers and drug development professionals.

Part 1: The Chiral Auxiliary: From Stable Precursor to Activated Reagent

The journey from the stable diketopiperazine to a reactive species capable of inducing chirality involves a critical activation step. Understanding this transformation is key to appreciating the entire catalytic cycle.

The Precursor: (S)-3-tert-Butyl-2,5-piperazinedione

The starting point is the diketopiperazine formed by the cyclization of a dipeptide made from (S)-tert-leucine and glycine.[3] The choice of tert-leucine is deliberate; its tert-butyl group provides a significant steric shield, which is the cornerstone of the method's stereoselectivity. This precursor is a stable, often crystalline solid that serves as the repository for the chiral information.

Activation to the Bis-Lactim Ether: The True Chiral Auxiliary

To proceed, the amide functionalities within the diketopiperazine ring must be converted into more reactive lactim ethers. This is typically achieved through O-alkylation, most commonly using Meerwein's salt (trimethyloxonium tetrafluoroborate).[2] This transformation yields the stable and highly reactive (S)-2,5-dihydro-3,6-dimethoxy-2-tert-butylpyrazine , the true chiral auxiliary in the Schöllkopf method.

Caption: Steric shielding by the tert-butyl group directs electrophilic attack.

Liberation of the Product: Hydrolysis

In the final stage, the newly formed, diastereomerically pure intermediate is subjected to acidic hydrolysis. This treatment cleaves the bis-lactim ether structure, liberating two key molecules: the desired (R)- or (S)-α-amino acid (as its methyl ester) and the chiral auxiliary's precursor, (S)-tert-leucine (also as its methyl ester). [1][2]These two amino acid esters can then be separated using standard chromatographic or crystallization techniques.

Part 3: Practical Application and Performance

The theoretical mechanism is validated by its robust performance in a laboratory setting. Below is a representative protocol and a summary of expected outcomes.

Detailed Experimental Protocol: Asymmetric Synthesis of a Generic (R)-α-Amino Acid

This procedure is adapted from established Schöllkopf methods and outlines the synthesis of an (R)-amino acid from the (S)-tert-leucine derived auxiliary. [2][4] Step 1: Metalation of the Bis-Lactim Ether

• Dissolve the (S)-2,5-dihydro-3,6-dimethoxy-2-tert-butylpyrazine (1.0 equiv.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., Argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-butyllithium (1.05 equiv., as a solution in hexanes) dropwise via syringe, ensuring the internal temperature does not rise significantly.

• Stir the resulting orange-red solution at -78 °C for 15 minutes to ensure complete formation of the aza-enolate.

Step 2: Diastereoselective Alkylation

• To the cold aza-enolate solution, add the desired electrophile (e.g., benzyl bromide, 1.2 equiv.) dropwise.

• Allow the reaction to stir at -78 °C, monitoring by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature.

Step 3: Hydrolysis and Product Isolation

• Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Dissolve the crude alkylated intermediate in 0.1 M hydrochloric acid.

• Stir the solution at room temperature for 48 hours to effect hydrolysis.

• Concentrate the reaction mixture under reduced pressure. The resulting residue contains the hydrochloride salts of the desired (R)-α-amino acid methyl ester and (S)-tert-leucine methyl ester.

• Isolate and purify the final product from the auxiliary using standard techniques such as ion-exchange chromatography or crystallization.

Performance and Substrate Scope

The Schöllkopf method is renowned for its high diastereoselectivity across a wide range of electrophiles. The use of a tert-leucine derived auxiliary is expected to provide stereoselectivity comparable to or even exceeding that of the classic valine-derived system due to the increased steric bulk of the tert-butyl group.

Electrophile (R-X)	Product (R-Amino Acid)	Typical Diastereomeric Excess (d.e.)
Methyl Iodide	Alanine	>95%
Benzyl Bromide	Phenylalanine	>95%
Allyl Bromide	Allylglycine	>95%
Isopropyl Iodide	Valine	>90%
Note: Data is representative of the Schöllkopf methodology. The tert-butyl auxiliary consistently delivers high stereoselectivity, often >95% d.e.
[1][4]

Conclusion

The mechanism of action for the asymmetric synthesis platform beginning with (S)-3-tert-Butyl-2,5-piperazinedione is a powerful illustration of sterically controlled catalysis. By converting this stable precursor into its active bis-lactim ether form, a highly organized chiral environment is created. The strategic placement of the bulky tert-butyl group provides a near-perfect steric shield, directing alkylation to a single face of a planar enolate intermediate with exceptional precision. This method remains a reliable and indispensable tool for researchers and drug development professionals, enabling the synthesis of a vast array of unique and enantiomerically pure α-amino acids that are critical for advancing the frontiers of science and medicine.

References

• Schöllkopf, U. (1981). The Schöllkopf Bis-Lactim Amino Acid Synthesis. Pure and Applied Chemistry, 53(6), 1255-1265. Available at: [Link]

• Kazimierczuk, Z., & Cottam, H. B. (2002). Alkylation of Schöllkopf's bislactim ether chiral auxiliary with 4-bromo-1,2-butadiene. Russian Chemical Bulletin, 51(11), 2174-2177. Available at: [Link]

• Wikipedia. (2022). Schöllkopf method [Video]. YouTube. Available at: [Link]

• Hsiao, Y., & Ragan, J. A. (2005). An Improved Large Scale Synthesis of the Schöllkopf Chiral Auxiliaries: (2R)- and (2S)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine. Organic Process Research & Development, 9(2), 134-137. Available at: [Link]

• Stoltz, B. M., et al. (2015). Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Angewandte Chemie International Edition, 54(4), 1245-1249. Available at: [Link]

• Zhang, J., et al. (2021). Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. Chemical Communications, 57(78), 10007-10010. Available at: [Link]

• Chongqing Chemdad Co., Ltd. (n.d.). (S)-3-tert-Butyl-2,5-piperazinedione. Product Information. Available at: [Link]

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Stereochemistry and Conformational Analysis of (S)-3-tert-Butyl-2,5-piperazinedione: A Comprehensive Guide

Executive Summary

(S)-3-tert-Butyl-2,5-piperazinedione (often derived from the cyclization of L-tert-leucyl-glycine) is a cyclic dipeptide characterized by a rigid diketopiperazine (DKP) core and a highly bulky tert-butyl side chain. In medicinal chemistry and asymmetric synthesis, this molecule serves as a critical chiral scaffold. The massive steric hindrance of the tert-butyl group acts as a conformational lock, dictating the precise three-dimensional folding of the DKP ring[1]. This whitepaper provides an in-depth analysis of its stereochemistry, the physical forces driving its conformational preferences, and the self-validating analytical protocols used to elucidate its structure.

Structural and Stereochemical Foundations

The 2,5-piperazinedione ring is a six-membered heterocycle containing two cis-amide bonds. While simple DKPs (like cyclo-glycyl-glycine) can rapidly invert between planar and shallow boat conformations, the introduction of a chiral center at C3 with a bulky substituent fundamentally alters this dynamic landscape.

In (S)-3-tert-Butyl-2,5-piperazinedione, the (S)-configuration at C3 projects the tert-butyl group into the spatial environment of the ring. Because the tert-butyl group is exceptionally bulky and hydrophobic, it acts as a dominant stereocontrol element, restricting the conformational flexibility of the entire molecule and forcing the ring into a highly specific energy minimum[1].

Conformational Analysis: The Causality of the Quasi-Axial Preference

The core of understanding this molecule lies in the thermodynamic battle between ring strain and steric repulsion.

The Boat Conformation

The DKP ring minimizes torsional strain by adopting a folded boat conformation [2]. In this geometry, the two planar amide bonds ( N1-C2=O and N4-C5=O ) fold along the imaginary axis connecting the two Cα​ atoms (C3 and C6).

Avoiding A1,3 Strain

When the ring folds into a boat, the substituents at C3 can occupy one of two positions: quasi-axial (pointing up/down, parallel to the flagpole of the boat) or quasi-equatorial (pointing outward, roughly in the plane of the folded ring).

If the bulky tert-butyl group were to adopt a quasi-equatorial position, it would be forced into an eclipsed orientation with the adjacent amide carbonyl oxygen (at C2). This results in severe A1,3 strain (allylic strain), a massive steric penalty that drastically destabilizes the molecule[3].

To alleviate this causality, the molecule undergoes a conformational flip. The tert-butyl group is forced into the quasi-axial position[4]. In this "flagpole" orientation, the tert-butyl group projects away from the carbonyl oxygen, completely relieving the A1,3 strain. Consequently, the smaller Hα​ proton at C3 is relegated to the quasi-equatorial position.

Caption: Conformational decision tree illustrating the thermodynamic preference for the quasi-axial state.

Quantitative Data: Conformational Comparison

The physical differences between the theoretical quasi-equatorial and the actual quasi-axial conformations can be quantified through dihedral angles and NMR coupling constants.

Parameter	Quasi-Axial tert-Butyl (Observed)	Quasi-Equatorial tert-Butyl (Theoretical)
Position of C3- Hα​	Quasi-Equatorial	Quasi-Axial
Dihedral Angle ( θNH-CαH​ )	~60° to 90°	~0° to 30° or ~150° to 180°
Expected 3JNH-Hα​ Coupling	< 3.0 Hz (Small)	> 7.0 Hz (Large)
Dominant Steric Penalty	Mild 1,4-flagpole interactions	Severe A1,3 strain with C=O
Relative Thermodynamic Stability	Global Minimum	Highly Destabilized

Experimental Workflows for Conformational Elucidation

To ensure scientific integrity, the conformation of (S)-3-tert-Butyl-2,5-piperazinedione must be verified using self-validating analytical protocols. The following methodologies provide orthogonal confirmation of the quasi-axial state.

Protocol A: NMR-Based Conformational Elucidation

This protocol uses the Karplus relationship and Nuclear Overhauser Effect (NOE) as a self-validating system. If the tert-butyl is quasi-axial, the Hα​ must be quasi-equatorial, yielding a specific, predictable 3J coupling constant that must perfectly align with the spatial proximities mapped by NOESY.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5-10 mg of highly pure (S)-3-tert-Butyl-2,5-piperazinedione in 0.6 mL of anhydrous DMSO- d6​ . DMSO is preferred as it slows proton exchange, allowing clear observation of the amide N-H signals.

• 1D 1 H-NMR Acquisition: Acquire a standard 1D proton spectrum at 298 K (minimum 400 MHz, preferably 600 MHz).

• Coupling Constant Extraction: Isolate the signal for the C3- Hα​ proton (typically around 3.8 - 4.2 ppm) and the adjacent amide N-H proton (around 8.0 - 8.5 ppm). Calculate the 3JNH-Hα​ coupling constant.

  • Causality Check: A measured 3J of < 3 Hz confirms a dihedral angle near 90°, validating that Hα​ is quasi-equatorial and the tert-butyl group is quasi-axial.

• 2D ROESY/NOESY Acquisition: Run a 2D ROESY experiment with a mixing time of 200-300 ms to map through-space interactions.

• Spatial Validation: Analyze the cross-peaks. Strong NOE correlations should be observed between the tert-butyl methyl protons and the flagpole protons of the opposing side of the DKP ring, confirming its upward axial projection.

Caption: Self-validating NMR workflow for elucidating DKP ring conformation.

Protocol B: Single-Crystal X-Ray Diffraction (SCXRD)

While NMR provides solution-state dynamics, SCXRD provides absolute solid-state confirmation of the boat fold and dihedral angles[2].

Step-by-Step Methodology:

• Crystallization: Dissolve the compound in a minimal amount of hot methanol or ethanol. Slowly diffuse a non-polar antisolvent (e.g., hexanes or diethyl ether) into the solution via vapor diffusion at 4 °C over 3-5 days to grow diffraction-quality single crystals.

• Mounting: Select a clear, block-like crystal under a polarized microscope and mount it on a goniometer using a cryoloop and paratone oil.

• Data Collection: Collect diffraction data at 100 K using Cu- Kα or Mo- Kα radiation. The low temperature minimizes thermal motion, allowing precise localization of the tert-butyl methyl groups.

• Refinement: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

• Structural Analysis: Measure the puckering amplitude of the DKP ring and the exact dihedral angle between the C3-C(CH3)3 bond and the average plane of the DKP ring to definitively prove the quasi-axial orientation.

Applications in Drug Development

Because the tert-butyl group strictly locks the DKP ring into a singular, predictable conformation, (S)-3-tert-Butyl-2,5-piperazinedione is highly valued in drug development. It is utilized as a rigid chiral scaffold to project pharmacophores into specific vectors for receptor binding. By substituting the glycine nitrogen (N4) or the C6 position, medicinal chemists can build complex, spatially defined libraries for targets such as oxytocin receptors, tubulin polymerization inhibition, and various CNS targets where pre-organized 3D geometry is required for high binding affinity.

References

• Crystal structure of 2-bromo-1′-αβ-dehydro-ergokryptam acetone sesquisolvate, C32H38BrN5O4 · 1.5(CH3)2CO Source: ResearchGate URL:[Link]

• Full text of "Organic seminar abstracts" Source: Internet Archive URL:[Link]

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Engineering Molecular Diversity: Biosynthetic Pathways of 2,5-Piperazinedione Cyclic Dipeptides

A Technical Whitepaper for Researchers and Drug Development Professionals

Executive Summary

The 2,5-piperazinedione (2,5-diketopiperazine, or DKP) scaffold is a privileged pharmacophore in drug discovery, exhibiting a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. Historically, the chemical synthesis of complex, highly functionalized DKPs has been hindered by the need for extensive protecting-group strategies and challenging stereocontrol.

However, nature has evolved two distinct, highly efficient enzymatic engines to construct the DKP core: Nonribosomal Peptide Synthetases (NRPSs) and Cyclodipeptide Synthases (CDPSs) [1]. Following the assembly of the cyclic dipeptide core, a suite of tailoring enzymes—ranging from prenyltransferases to cytochrome P450s—decorates the scaffold, generating immense structural diversity[1][2]. This whitepaper dissects the mechanistic logic of these pathways, details the functionalization by tailoring enzymes, and provides field-validated protocols for harnessing these systems in biocatalytic and synthetic biology applications.

The Biosynthetic Engines: NRPS vs. CDPS

The assembly of the 2,5-DKP core relies on the condensation of two α-amino acids, forming a stable six-membered ring characterized by two hydrogen bond donors and acceptors[3]. The biological synthesis of this core is partitioned into two distinct evolutionary lineages.

Nonribosomal Peptide Synthetases (NRPSs)

NRPSs are massive, modular mega-enzymes that operate via a thiotemplate mechanism. Each module is typically responsible for the incorporation of a single amino acid and consists of at least three core domains:

• Adenylation (A) domain: Selects and activates the amino acid via ATP.

• Thiolation (T) or Peptidyl Carrier Protein (PCP) domain: Covalently tethers the activated amino acid via a phosphopantetheine arm.

• Condensation (C) domain: Catalyzes peptide bond formation.

In DKP biosynthesis, a specialized terminal Thioesterase (TE) or a modified Condensation domain (often termed a C-terminal cyclization domain) catalyzes the premature release of the dipeptidyl intermediate via intramolecular cyclization, yielding the 2,5-DKP core[4][5].

Cyclodipeptide Synthases (CDPSs)

Discovered more recently, CDPSs represent a paradigm shift in our understanding of peptide biosynthesis. Unlike NRPSs, CDPSs are small, standalone enzymes (typically ~200–300 amino acids) that hijack primary metabolism by utilizing aminoacyl-tRNAs (aa-tRNAs) as substrates[1][6].

Mechanistic Causality: CDPSs bypass the need for ATP-dependent adenylation and phosphopantetheinylation. Instead, they exploit the high-energy ester bond of the aa-tRNA. The enzyme binds the first aa-tRNA, transfers the aminoacyl group to a conserved serine residue to form a covalent enzyme-intermediate, and subsequently accommodates a second aa-tRNA. A sequential ping-pong mechanism facilitates the formation of the linear dipeptide, followed by rapid intramolecular cyclization to release the DKP and the uncharged tRNAs[6].

Quantitative Comparison of Biosynthetic Engines

To guide synthetic biology efforts, the operational parameters of NRPS and CDPS systems are summarized below.

Parameter	Nonribosomal Peptide Synthetases (NRPS)	Cyclodipeptide Synthases (CDPS)
Enzyme Size	Large (Often >3000 amino acids)	Small (~250 amino acids)
Substrate Activation	ATP-dependent adenylation (A-domain)	Pre-activated aminoacyl-tRNAs
Carrier Requirement	Phosphopantetheine (requires PPTase)	None (direct transfer from tRNA)
Substrate Scope	Proteinogenic and non-proteinogenic	Primarily proteinogenic amino acids
Gene Clustering	Massive operons/clusters	Small clusters, easily refactored
Biocatalytic Utility	Difficult to express heterologously	Highly amenable to E. coli / S. cerevisiae

The Architects of Diversity: Tailoring Enzymes

The raw cyclic dipeptide is rarely the final bioactive molecule. CDPS and NRPS genes are typically co-localized with tailoring enzymes that introduce structural rigidity, lipophilicity, and target-binding specificity[1][7].

Prenyltransferases (PTs)

Prenylation is a critical early-stage C–H functionalization that drastically alters the lipophilicity and bioactivity of the DKP scaffold[8]. Soluble aromatic PTs of the ABBA-type superfamily catalyze the transfer of dimethylallyl (DMAPP) or other pyrophosphates onto the DKP core.

• NotF (Reverse Prenyltransferase): In the biosynthesis of notoamides, NotF catalyzes the C2 reverse prenylation of brevianamide F (cyclo-L-Trp-L-Pro). Because chemical reverse prenylation requires multiple protecting groups and unstable reagents, NotF serves as a highly valuable biocatalyst for late-stage, site-selective functionalization[8].

Oxidoreductases and Methyltransferases

• Cyclodipeptide Oxidases (CDOs): These enzymes introduce α,β -double bonds into the DKP ring, forming dehydro-DKPs (e.g., albonoursin). This desaturation planarizes the ring, increasing structural rigidity and altering the molecule's interaction with cellular targets[6].

• Multifunctional Methyltransferases: In pathways like nocardioazine B biosynthesis, rare dual-function methyltransferases catalyze both N- and C-methylation, fine-tuning the steric bulk and hydrogen-bonding profile of the DKP[2].

Visualizing the Biosynthetic Logic

The following diagram illustrates the divergent assembly logic of the 2,5-DKP core and the subsequent convergence into tailored, complex natural products.

Fig 1. Divergent assembly (NRPS vs. CDPS) and convergent tailoring of 2,5-DKP natural products.

Field-Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating necessary controls and mechanistic checkpoints.

Protocol 1: In Vitro Reconstitution of CDPS-Mediated DKP Synthesis

This protocol details the cell-free synthesis of a cyclic dipeptide using a purified CDPS, relying on an in situ aminoacyl-tRNA generation system.

Objective: Synthesize cyclo(L-Trp-L-Pro) using a recombinant CDPS.

• Enzyme Preparation:

  • Express the target CDPS (e.g., AlbC) with an N-terminal His6-tag in E. coli BL21(DE3).

  • Causality Check: Purify via Ni-NTA affinity chromatography followed by Size Exclusion Chromatography (SEC). SEC is critical to remove endogenous E. coli proteases and dipeptidases that would otherwise degrade the DKP product, causing false negatives.

• In Situ aa-tRNA Generation:

  • Prepare a reaction mixture (50 µL) containing 50 mM HEPES (pH 7.5), 15 mM MgCl2, 10 mM ATP, and 2 mg/mL bulk E. coli tRNA.

  • Add 1 mM L-Tryptophan, 1 mM L-Proline, and purified E. coli aminoacyl-tRNA synthetases (TrpRS and ProRS at 1 µM each).

  • Incubation: 37°C for 15 minutes to allow steady-state accumulation of Trp-tRNA and Pro-tRNA.

• CDPS Catalysis:

  • Initiate the reaction by adding 2 µM purified CDPS.

  • Self-Validating Control: Run a parallel reaction with a catalytically dead CDPS mutant (e.g., Serine-to-Alanine active site mutation) to establish the background noise of spontaneous cyclization.

  • Incubate at 30°C for 3 hours.

• Extraction and LC-MS/MS Validation:

  • Quench the reaction with an equal volume of cold ethyl acetate. Vortex for 2 minutes and centrifuge (10,000 x g, 5 min) to partition the organic layer.

  • Evaporate the organic phase and resuspend in 20% methanol.

  • Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, targeting the specific m/z transition of cyclo(Trp-Pro) (e.g., [M+H]+=284.1→130.1 ).

Protocol 2: Biocatalytic Cascade for Late-Stage Prenylation using NotF

This protocol utilizes the substrate-permissive reverse prenyltransferase NotF for the functionalization of the DKP core[8].

Objective: Synthesize a C2-prenylated DKP analog without protecting groups.

• Substrate Solubilization:

  • Dissolve the DKP substrate (e.g., Brevianamide F) in DMSO to a 50 mM stock.

  • Causality Check: Keep final DMSO concentration in the enzymatic reaction below 5% (v/v) to prevent NotF denaturation.

• Reaction Assembly:

  • In a 1 mL volume, combine 50 mM Tris-HCl (pH 7.8), 5 mM MgCl2 (essential for stabilizing the pyrophosphate leaving group of DMAPP), 1 mM DKP substrate, and 2 mM DMAPP.

• Enzymatic Conversion:

  • Add 5 µM purified NotF enzyme.

  • Incubate at 30°C for 12 hours with gentle agitation (150 rpm).

• Product Isolation:

  • Extract three times with 1 mL ethyl acetate. Pool the organic layers, dry over anhydrous Na2SO4, and concentrate under vacuum.

  • Purify the prenylated product via semi-preparative HPLC (C18 column, H2O/MeCN gradient).

Fig 2. Workflow for the biocatalytic late-stage prenylation of 2,5-DKPs using NotF.

Conclusion and Future Perspectives

The dichotomy of 2,5-DKP biosynthesis—NRPSs utilizing massive, modular assembly lines versus CDPSs elegantly hijacking primary metabolism—highlights nature's versatility in constructing privileged scaffolds. The integration of these core-forming enzymes with highly permissive tailoring enzymes, such as the reverse prenyltransferase NotF, provides unprecedented opportunities for synthetic biology. By refactoring these pathways in vitro or within heterologous hosts, drug development professionals can generate expansive combinatorial libraries of complex, bioactive diketopiperazines, entirely circumventing the bottlenecks of traditional synthetic chemistry.

References

• The expanding spectrum of diketopiperazine natural product biosynthetic pathways containing cyclodipeptide synthases. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

• Cyclodipeptide synthases: a promising biotechnological tool for the synthesis of diverse 2,5-diketopiperazines. Natural Product Reports.[Link]

• Data Science-Driven Analysis of Substrate-Permissive Diketopiperazine Reverse Prenyltransferase NotF: Applications in Protein Engineering and Cascade Biocatalytic Synthesis of (−)-Eurotiumin A. Journal of the American Chemical Society.[Link]

• Unveiling an indole alkaloid diketopiperazine biosynthetic pathway that features a unique stereoisomerase and multifunctional methyltransferase. Nature Communications.[Link]

• A global atlas of fungal biosynthetic gene clusters reveals the diversification of diketopiperazine biosynthesis. ResearchGate.[Link]

• NRPS-like Gene LYS2 Contributed to the Biosynthesis of Cyclo(Pro-Val) in a Multistress-Tolerant Aromatic Probiotic, Meyerozyma guilliermondii GXDK6. Journal of Agricultural and Food Chemistry.[Link]

• Biosynthesis of Waspergillamide A Involves Unclustered Genes and a depsi-Tetrapeptide Diketopiperazine-Forming NRPS. Organic Letters.[Link]

• Full article: Novel indole diketopiperazine stereoisomers from a marine-derived fungus Aspergillus sp. Taylor & Francis.[Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 8. pubs.acs.org [pubs.acs.org]

(S)-3-tert-Butyl-2,5-piperazinedione: A Cornerstone Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine-2,5-dione (also known as diketopiperazine or DKP) core is a privileged scaffold in medicinal chemistry, offering a conformationally constrained and synthetically versatile platform for the development of novel therapeutics.[1][2] Among the vast landscape of DKP derivatives, (S)-3-tert-Butyl-2,5-piperazinedione stands out due to the unique stereochemical and steric influence of the tert-butyl group. This bulky substituent plays a crucial role in directing chemical reactions and defining the three-dimensional presentation of pharmacophoric elements, making it an invaluable chiral auxiliary and a foundational building block for peptidomimetics and other complex molecular architectures.[3][] This technical guide provides a comprehensive review of (S)-3-tert-Butyl-2,5-piperazinedione in medicinal chemistry, delving into its synthesis, its pivotal role as a chiral directing group, and its application as a rigid scaffold in the design of biologically active compounds. We will explore the causality behind its synthetic utility and provide detailed protocols for its application, underpinned by authoritative references to guide researchers in leveraging this remarkable molecule for drug discovery.

Introduction: The Significance of the Piperazinedione Scaffold and the Influence of the (S)-tert-Butyl Group

Piperazine derivatives are a cornerstone of modern medicinal chemistry, with the six-membered heterocycle being a key structural motif in numerous approved drugs across a wide range of therapeutic areas.[1][5] The piperazine ring's two nitrogen atoms provide versatile handles for synthetic modification, allowing for the fine-tuning of physicochemical properties such as solubility, lipophilicity, and basicity, which are critical for optimizing pharmacokinetic profiles.[1] The 2,5-dione substitution pattern, creating a diketopiperazine, imparts a rigid and planar amide backbone, which is highly effective at mimicking peptide secondary structures like β-turns.[6][7] This conformational rigidity is a key advantage in drug design, as it reduces the entropic penalty upon binding to a biological target, often leading to enhanced affinity and selectivity.

The introduction of a tert-butyl group at the C-3 position in the (S)-configuration ((S)-3-tert-Butyl-2,5-piperazinedione) introduces a significant steric and chiral element. This bulky, non-polar group serves several critical functions:

• Chiral Induction: The defined stereocenter acts as a powerful chiral auxiliary, directing the stereochemical outcome of reactions at other positions on the ring.[][8] This is fundamental for the synthesis of enantiomerically pure drug candidates, as different enantiomers of a chiral drug can have vastly different pharmacological and toxicological profiles.

• Conformational Locking: The steric bulk of the tert-butyl group restricts the conformational flexibility of the piperazinedione ring and any appended side chains. This "locking" effect can pre-organize a molecule into a bioactive conformation, enhancing its binding affinity for a specific target.

• Metabolic Stability: The quaternary carbon of the tert-butyl group is resistant to oxidative metabolism, which can improve the metabolic stability and in vivo half-life of drug candidates incorporating this moiety.

This guide will now delve into the practical synthesis of this key building block, followed by its applications as a chiral auxiliary and a peptidomimetic scaffold.

Synthesis of (S)-3-tert-Butyl-2,5-piperazinedione

The most common and efficient route to (S)-3-tert-Butyl-2,5-piperazinedione involves the cyclization of a dipeptide precursor derived from L-tert-leucine and glycine.[9] L-tert-leucine provides the crucial (S)-tert-butyl stereocenter.

Synthetic Pathway Overview

The synthesis can be conceptualized as a two-step process: the formation of the linear dipeptide, followed by an intramolecular cyclization.

Figure 1: General synthetic workflow for (S)-3-tert-Butyl-2,5-piperazinedione.

Detailed Experimental Protocol

This protocol is a representative example and may require optimization based on specific laboratory conditions and available reagents.

Materials:

• N-Cbz-L-tert-Leucine

• Glycine methyl ester hydrochloride[9]

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Triethylamine (TEA)[9]

• Dichloromethane (DCM)

• Methanol (MeOH)

• Palladium on carbon (10% Pd/C)

• Hydrogen gas

• Toluene

Procedure:

• Dipeptide Synthesis (N-Cbz-L-tert-Leucinyl-Glycine Methyl Ester): a. To a solution of N-Cbz-L-tert-Leucine (1.0 equiv.) in DCM at 0 °C, add DCC or EDC (1.1 equiv.). b. In a separate flask, suspend Glycine methyl ester hydrochloride (1.0 equiv.) in DCM and add TEA (1.1 equiv.). Stir for 15 minutes. c. Add the glycine methyl ester solution to the activated N-Cbz-L-tert-Leucine solution at 0 °C. d. Allow the reaction to warm to room temperature and stir for 12-18 hours. e. Monitor the reaction by TLC or LC-MS. Upon completion, filter the reaction mixture to remove dicyclohexylurea (if DCC was used). f. Wash the organic layer with 1N HCl, saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude dipeptide. Purify by silica gel chromatography if necessary.

• Deprotection and Cyclization: a. Dissolve the purified dipeptide ester in methanol. b. Add 10% Pd/C catalyst (approx. 10% by weight of the dipeptide). c. Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon) with vigorous stirring. d. Monitor the reaction by TLC or LC-MS for the disappearance of the starting material. e. Upon completion, carefully filter the mixture through Celite to remove the Pd/C catalyst. f. Concentrate the filtrate under reduced pressure. g. Dissolve the resulting free amine in toluene and heat to reflux for 4-6 hours to induce cyclization. h. Cool the reaction mixture to room temperature. The product, (S)-3-tert-Butyl-2,5-piperazinedione, will often precipitate out of solution. i. Collect the solid by filtration, wash with cold toluene or ether, and dry under vacuum.

(S)-3-tert-Butyl-2,5-piperazinedione as a Chiral Auxiliary

A chiral auxiliary is a stereogenic unit temporarily incorporated into a molecule to control the stereochemical outcome of a subsequent reaction.[8] The (S)-3-tert-Butyl-2,5-piperazinedione scaffold is an excellent platform for this purpose, particularly for controlling the stereochemistry of alkylations at the C-6 position.

Mechanism of Stereocontrol

The steric bulk of the tert-butyl group at C-3 effectively blocks one face of the piperazinedione ring. When the nitrogen at N-1 is deprotonated to form an enolate, the incoming electrophile is directed to the less sterically hindered face, resulting in a high degree of diastereoselectivity.

Figure 2: Mechanism of diastereoselective alkylation using the (S)-3-tert-butyl-2,5-piperazinedione scaffold.

Application in Asymmetric Synthesis: A Protocol Example

This protocol outlines a general procedure for the diastereoselective alkylation of (S)-3-tert-Butyl-2,5-piperazinedione.

Materials:

• (S)-3-tert-Butyl-2,5-piperazinedione

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) or Lithium diisopropylamide (LDA)

• Alkyl halide (e.g., benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• Enolate Formation: a. Dissolve (S)-3-tert-Butyl-2,5-piperazinedione (1.0 equiv.) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen). b. Cool the solution to -78 °C in a dry ice/acetone bath. c. Slowly add n-BuLi or LDA (1.1 equiv.) dropwise, maintaining the temperature at -78 °C. d. Stir the solution at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation: a. Add the alkyl halide (1.2 equiv.) dropwise to the enolate solution at -78 °C. b. Stir the reaction mixture at -78 °C for 2-4 hours, or until TLC/LC-MS indicates consumption of the starting material.

• Workup and Purification: a. Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C. b. Allow the mixture to warm to room temperature. c. Extract the product with ethyl acetate. d. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. e. Purify the crude product by silica gel chromatography to isolate the desired diastereomer.

(S)-3-tert-Butyl-2,5-piperazinedione as a Peptidomimetic Scaffold

Peptidomimetics are compounds that mimic the structure and function of peptides but have improved pharmacological properties, such as enhanced stability to proteolysis and better oral bioavailability.[7] The rigid DKP core of (S)-3-tert-Butyl-2,5-piperazinedione is an ideal scaffold for constructing peptidomimetics, particularly those designed to mimic β-turns.[6]

Design Principles

The DKP scaffold serves as a template to orient pharmacophoric groups in a precise three-dimensional arrangement that mimics the side chains of a natural peptide turn. By functionalizing the N-1, N-4, and C-6 positions of the (S)-3-tert-Butyl-2,5-piperazinedione core, a wide diversity of peptidomimetics can be generated.[2]

Position	Functionalization Potential	Role in Peptidomimetic Design
C-3	tert-Butyl (fixed)	Provides a hydrophobic anchor and induces a specific conformation.
N-1	Alkylation, Acylation	Introduces side chains mimicking the i+1 residue of a β-turn.
N-4	Alkylation, Acylation	Introduces side chains mimicking the i+2 residue of a β-turn.
C-6	Alkylation (diastereoselective)	Introduces side chains mimicking the i+3 residue of a β-turn.

Table 1: Functionalization points on the (S)-3-tert-Butyl-2,5-piperazinedione scaffold for peptidomimetic design.

Case Study: RGD Peptidomimetics

The Arg-Gly-Asp (RGD) sequence is a key recognition motif for integrin receptors, which are involved in cell adhesion, signaling, and angiogenesis. Cyclic RGD peptidomimetics are potent integrin antagonists. Bifunctional DKP scaffolds, conceptually derived from the (S)-3-tert-Butyl-2,5-piperazinedione core, have been used to create potent and selective integrin ligands.[10] In these designs, the DKP core acts as a β-turn mimic, correctly positioning the arginine and aspartic acid pharmacophores for high-affinity binding.

Figure 3: Conceptual design of a DKP-based RGD peptidomimetic for integrin receptor targeting.

Conclusion and Future Perspectives

(S)-3-tert-Butyl-2,5-piperazinedione is a versatile and powerful tool in the medicinal chemist's arsenal. Its unique combination of a rigid, peptidomimetic core and a potent chiral-directing group makes it an invaluable starting material for the synthesis of complex, enantiomerically pure molecules.[3] The ability to control stereochemistry and conformation simultaneously allows for the rational design of potent and selective ligands for a variety of biological targets. Future applications are likely to expand beyond traditional peptidomimetic design, with the scaffold being incorporated into more diverse chemical architectures for modulating protein-protein interactions and targeting challenging drug targets. The continued development of synthetic methodologies to further functionalize this core will undoubtedly lead to the discovery of new and innovative therapeutic agents.

References

• Ressurreição, A. S. M., Bordessa, A., Civera, M., Belvisi, L., Gennari, C., & Piarulli, U. (2008). Synthesis and conformational studies of peptidomimetics containing a new bifunctional diketopiperazine scaffold acting as a beta-hairpin inducer. The Journal of Organic Chemistry, 73(2), 652–660. Available at: [Link]

• MDPI. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Available at: [Link]

• ResearchGate. (2026). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. Available at: [Link]

• MDPI. (2023). Advancement from Small Peptide Pharmaceuticals to Orally Active Piperazine-2,5-dion-Based Cyclopeptides. Molecules, 28(17), 6394. Available at: [Link]

• Request PDF. (n.d.). Design, synthesis and use of scaffold based peptidomimetics. Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. Available at: [Link]

• Google Patents. (2013). Alkylated piperazine compounds.

• Chongqing Chemdad Co., Ltd. (n.d.). (s)-3-tert-butyl-2,5-piperazinedione. Available at: [Link]

• PMC. (2024). (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5-dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD) peptide loaded in Chitosan Glutamate-Coated Niosomes as anti-Colorectal cancer activity. Scientific Reports, 14(1), 18361. Available at: [Link]

• MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1399. Available at: [Link]

• ResearchGate. (2024). (PDF) Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. Available at: [Link]

• Semantic Scholar. (2021). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Available at: [Link]

• Insubria. (2012). Cyclic RGD Peptidomimetics Containing Bifunctional Diketopiperazine Scaffolds as New Potent Integrin Ligands. Available at: [Link]

• MDPI. (2022). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules, 27(11), 3411. Available at: [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Available at: [Link]

• ACS Publications. (2005). Short and Novel Stereospecific Synthesis of Trisubstituted 2,5-Diketopiperazines. The Journal of Organic Chemistry, 70(12), 4889–4892. Available at: [Link]

• PMC. (n.d.). Heterocyclic Merging of Stereochemically Diverse Chiral Piperazines and Morpholines with Indazoles. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for (S)-3-tert-Butyl-2,5-piperazinedione via NCA Intermediate

Introduction & Mechanistic Rationale

(S)-3-tert-Butyl-2,5-piperazinedione (CAS: 65050-07-9) is a privileged chiral scaffold widely utilized in medicinal chemistry. Its rigid diketopiperazine (DKP) ring system and bulky tert-butyl group make it an ideal building block for developing neurological agents, enzyme inhibitors, and complex peptidomimetics[1][2].

While traditional DKP synthesis relies on standard peptide coupling reagents (e.g., EDC/HOBt) followed by deprotection, these methods are often atom-inefficient and prone to racemization. This protocol details a highly efficient, self-activating pathway utilizing the N-carboxyanhydride (NCA, Leuchs' anhydride) of L-tert-leucine.

Causality of the Route:

• Safety & Activation: 3 because it is a stable solid that generates phosgene in situ upon heating, allowing for the safe cyclization of L-tert-leucine into its NCA[3][4].

• Self-Driving Amidation: The NCA intermediate possesses a highly electrophilic C5 carbonyl. Nucleophilic attack by the free amine of glycine methyl ester triggers an irreversible ring-opening driven by the entropic release of carbon dioxide (CO₂), eliminating the need for exogenous coupling reagents[5].

• Thermodynamic Cyclization: Refluxing the resulting dipeptide in a high-boiling, non-polar solvent (xylene) forces the intramolecular aminolysis of the methyl ester. The continuous removal of the methanol byproduct shifts the equilibrium entirely toward the rigid 6-membered DKP ring[6].

Physicochemical Properties & Reagents

Table 1: Physicochemical Properties of the Target Compound

Property	Specification
Chemical Name	(S)-3-tert-Butyl-2,5-piperazinedione
CAS Number	65050-07-9
Molecular Formula	C₈H₁₄N₂O₂
Molecular Weight	170.21 g/mol
Appearance	Off-white to light brown crystalline powder
Melting Point	~300 °C
Optical Rotation	[α]D20​=+78±1∘ (c = 1 in acetic acid)

Table 2: Required Reagents and Materials

Reagent	Role	Equivalents
L-tert-Leucine	Chiral starting material	1.0 eq
Triphosgene	Phosgene surrogate for NCA synthesis	0.35 - 0.40 eq
Glycine methyl ester HCl	Nucleophile / Dipeptide partner	1.05 eq
Triethylamine (TEA)	Base to liberate free amine	1.10 eq
Tetrahydrofuran (THF)	Anhydrous solvent for NCA formation	-
Xylene	High-boiling solvent for cyclization	-

Experimental Workflow & Mechanistic Logic

Workflow for the synthesis of (S)-3-tert-Butyl-2,5-piperazinedione via NCA intermediate.

Mechanistic logic of NCA ring-opening and subsequent thermal cyclization to diketopiperazine.

Safety & Handling Critical Directives

• Triphosgene Hazard: Triphosgene is highly toxic and moisture-sensitive. It must be handled exclusively in a well-ventilated fume hood. All exhaust must be routed through a basic scrubber (e.g., 10% NaOH solution) to neutralize any escaped phosgene or HCl gas.

• Self-Validating Quench: At the end of the NCA synthesis, unreacted phosgene must be quenched by slowly adding the reaction mixture to a cold, saturated aqueous sodium bicarbonate solution until gas evolution ceases.

Step-by-Step Experimental Protocol

Step 5.1: Synthesis of L-tert-Leucine N-Carboxyanhydride (NCA)

The goal of this step is to activate the amino acid while simultaneously protecting the amine, avoiding the use of expensive coupling reagents.

• Preparation: In an oven-dried, two-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a gas outlet connected to a basic scrubber, suspend L-tert-leucine (1.0 eq) in anhydrous THF (0.2 M concentration).

• Addition: Cool the suspension to 0 °C under an argon atmosphere. Add triphosgene (0.35 eq) in one portion. (Causality: 1 mole of triphosgene yields 3 moles of phosgene; 0.35 eq provides a slight stoichiometric excess to ensure complete conversion).

• Cyclization: Warm the reaction mixture to 50 °C and stir for 2–3 hours. The reaction is a self-validating system : the initial opaque suspension will gradually turn into a clear, homogeneous solution as the insoluble amino acid is converted into the highly soluble NCA.

• Isolation: Once the solution is clear, concentrate the mixture under reduced pressure (in the fume hood) to remove THF and residual HCl. To precipitate the NCA, add cold anhydrous hexanes. Filter the solid rapidly under a blanket of argon, as the NCA is highly susceptible to atmospheric moisture hydrolysis.

Step 5.2: Nucleophilic Ring-Opening and Dipeptide Formation

This step utilizes the intrinsic reactivity of the NCA to form the dipeptide bond, driven by the irreversible loss of CO₂.

• Free Amine Liberation: In a separate dry flask, suspend glycine methyl ester hydrochloride (1.05 eq) in anhydrous THF. Add triethylamine (1.10 eq) dropwise at 0 °C. Stir for 30 minutes. (Causality: TEA neutralizes the HCl salt, liberating the nucleophilic free amine of glycine required to attack the NCA).

• Coupling: Dissolve the freshly prepared L-tert-leucine NCA in a minimal amount of anhydrous THF and add it dropwise to the glycine methyl ester solution at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature. The reaction is self-validating : vigorous bubbling will occur as CO₂ is expelled[5]. Stir until gas evolution completely ceases (typically 2–4 hours).

• Workup: Filter off the precipitated triethylamine hydrochloride salts. Concentrate the filtrate under reduced pressure to yield the crude L-tert-leucyl-glycine methyl ester. This intermediate can be used directly in the next step without further purification.

Step 5.3: Thermal Cyclization to (S)-3-tert-Butyl-2,5-piperazinedione

The final step forces the flexible dipeptide into a rigid cyclic structure via thermodynamically driven aminolysis.

• Setup: Dissolve the crude dipeptide in anhydrous xylene (0.1 M concentration) in a round-bottom flask fitted with a Dean-Stark trap and a reflux condenser.

• Thermal Cyclization: Heat the solution to a vigorous reflux (~140 °C) for 12–16 hours. (Causality: The high temperature provides the activation energy necessary for the sterically hindered amine to attack the methyl ester. The Dean-Stark trap continuously removes the methanol byproduct, driving the equilibrium toward complete cyclization).

• Self-Purifying Isolation: Remove the heating bath and allow the reaction mixture to cool slowly to room temperature, then transfer to an ice bath. The target DKP will spontaneously crystallize from the non-polar xylene as an off-white powder.

• Filtration: Collect the precipitate via vacuum filtration, wash with cold diethyl ether to remove any residual xylene and unreacted linear peptides, and dry in vacuo at 50 °C overnight.

Analytical Validation & Quality Control

To ensure the scientific integrity of the synthesized (S)-3-tert-Butyl-2,5-piperazinedione, perform the following validations:

• TLC Monitoring: During Step 5.2, use a Ninhydrin stain. The primary amine of the starting glycine ester will stain dark purple, whereas the secondary amide in the dipeptide will show a significantly weaker response.

• Melting Point: The final dried powder should exhibit a sharp melting point near 300 °C, confirming high crystalline purity and the absence of linear dipeptide contaminants[1][7].

• Chiral Integrity: Measure the optical rotation. A value of [α]D20​=+78±1∘ (c = 1 in acetic acid) confirms that the stereocenter of the L-tert-leucine was preserved and no racemization occurred during the NCA formation or thermal cyclization[1].

References

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• Source: sigmaaldrich.
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Application Note: Asymmetric Synthesis of Unnatural α-Amino Acids Using (S)-3-tert-Butyl-2,5-piperazinedione

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Methodology: Schöllkopf Bis-Lactim Ether Asymmetric Synthesis

Introduction & Mechanistic Rationale

The synthesis of highly enantioenriched unnatural α-amino acids is a critical operation in modern drug discovery, particularly for the development of peptidomimetics and sterically constrained pharmacophores. The Schöllkopf bis-lactim ether method remains one of the most reliable and predictable strategies for this transformation[1].

While the classical Schöllkopf auxiliary relies on L-valine (isopropyl group) as the chiral director, the use of (S)-3-tert-Butyl-2,5-piperazinedione (derived from L-tert-leucine and glycine) represents a significant mechanistic upgrade.

The Causality of Steric Bulk

The efficacy of this chiral auxiliary precursor lies entirely in the extreme steric demand of the tert-butyl group[2]. When the diketopiperazine (DKP) is converted to its bis-lactim ether and subsequently lithiated, it forms a planar, conjugated aza-enolate. The tert-butyl group acts as an impenetrable steric wall, completely shielding one face of the enolate ring. Consequently, incoming electrophiles (alkyl halides, aldehydes, or transition-metal complexes) are kinetically forced to approach exclusively from the opposite face (trans to the tert-butyl group). This absolute facial bias routinely drives diastereomeric excesses (d.e.) to >98%, outperforming the valine-derived auxiliary, particularly in challenging cross-coupling reactions[3],[4].

Experimental Workflow & Logical Pathway

The transformation from the stable DKP precursor to the final enantiopure amino acid follows a strict sequence of O-alkylation, deprotonation, diastereoselective trapping, and hydrolytic cleavage.

Workflow of the asymmetric synthesis of unnatural α-amino acids using the Schöllkopf method.

Quantitative Data: Valine vs. tert-Leucine Auxiliaries

The superiority of the tert-leucine-derived auxiliary is most evident in complex electrophilic captures, such as Pd-catalyzed arylations, where the isopropyl group of valine fails to provide sufficient stereocontrol[3],[4].

Table 1: Comparison of Diastereomeric Excess (d.e.) by Auxiliary Type

Electrophile / Reaction Type	Auxiliary Precursor	Diastereomeric Excess (d.e.)	Reference
Benzyl Bromide (Alkylation)	L-Valine (Isopropyl)	~95%	1[1]
Benzyl Bromide (Alkylation)	L-tert-Leucine (tert-Butyl)	>98%	2[2]
Aryl Chlorides (Pd-Arylation)	L-Valine (Isopropyl)	Moderate / Variable	3[3]
Aryl Chlorides (Pd-Arylation)	L-tert-Leucine (tert-Butyl)	98%	3[3]

Validated Step-by-Step Protocols

Protocol A: O-Methylation to the Bis-Lactim Ether

Causality Check: Standard alkylating agents (like MeI) often result in N-alkylation of the DKP. Trimethyloxonium tetrafluoroborate (Meerwein's salt) is a "hard" electrophile that preferentially targets the "hard" carbonyl oxygen, locking the molecule into the reactive diene system[2].

• Preparation: Suspend (S)-3-tert-Butyl-2,5-piperazinedione (10.0 mmol) in anhydrous dichloromethane (DCM, 50 mL) under an argon atmosphere.

• Alkylation: Add trimethyloxonium tetrafluoroborate (22.0 mmol, 2.2 eq) in one portion. Stir the suspension vigorously at room temperature for 48 hours.

• Validation (Visual): The reaction transitions from a cloudy suspension to a nearly clear solution as the DKP is consumed.

• Quench & Extraction: Cool the mixture to 0 °C and slowly add a cold, saturated aqueous solution of Na₂CO₃ (30 mL) to neutralize the tetrafluoroboric acid byproduct. Extract the aqueous layer with DCM (2 × 20 mL).

• Purification: Dry the combined organic layers over MgSO₄, filter, and concentrate under reduced pressure. The resulting (S)-2-tert-butyl-3,6-dimethoxy-2,5-dihydropyrazine can be purified via vacuum distillation.

  • Self-Validation: TLC (Silica, 1:4 EtOAc/Hexane) will show a high R_f spot (~0.8) compared to the baseline starting material.

Protocol B: Diastereoselective Alkylation

Causality Check: Deprotonation must occur at -78 °C. At higher temperatures, the aza-enolate is prone to self-condensation or ring-opening[2]. The bulky tert-butyl group ensures that the electrophile strictly attacks from the trans face.

• Enolate Formation: Dissolve the bis-lactim ether (5.0 mmol) in anhydrous THF (25 mL) under argon and cool to -78 °C using a dry ice/acetone bath.

• Lithiation: Dropwise add n-BuLi (5.25 mmol, 1.05 eq, typically 2.5 M in hexanes) over 10 minutes. Stir at -78 °C for 30 minutes.

  • Self-Validation: A pale yellow color typically develops, indicating the formation of the lithium aza-enolate.

• Electrophilic Addition: Slowly add the chosen electrophile (e.g., benzyl bromide, 5.5 mmol) dissolved in 5 mL of anhydrous THF.

• Reaction: Stir the mixture at -78 °C for 3–4 hours.

• Quench: Quench the reaction at -78 °C by adding glacial acetic acid (1 mL) in THF (2 mL), then allow it to warm to room temperature.

• Workup: Partition between diethyl ether (50 mL) and water (30 mL). Wash the organic layer with brine, dry over MgSO₄, and concentrate.

  • Self-Validation: Crude ¹H-NMR will confirm the d.e. by examining the methoxy peaks (typically >98:2 ratio of diastereomers).

Protocol C: Mild Acidic Hydrolysis

Causality Check: The alkylated bis-lactim ether contains two lactim ether bonds that are highly sensitive to aqueous acid. Using dilute acid (0.25 N HCl) selectively cleaves these bonds without hydrolyzing the resulting methyl esters or racemizing the newly formed α-stereocenter[2].

• Hydrolysis: Suspend the alkylated bis-lactim ether (4.0 mmol) in 0.25 N aqueous HCl (32 mL, 8.0 mmol). Stir vigorously at room temperature for 24–48 hours.

• Validation (TLC): Monitor the disappearance of the high-R_f bis-lactim ether spot on TLC.

• Separation: Extract the aqueous mixture with diethyl ether (2 × 20 mL) to remove any non-basic organic impurities.

• Isolation: The aqueous layer contains the hydrochloride salts of the (R)-unnatural α-amino acid methyl ester and the L-tert-leucine methyl ester auxiliary. Lyophilize the aqueous layer to obtain the crude salts.

• Purification: The two amino acid esters can be separated by fractional distillation under high vacuum or by silica gel chromatography after neutralizing the salts with aqueous ammonia.

References

• Asymmetric syntheses with amino acids. Pure and Applied Chemistry, 54(1), 189 (1982). 1

• Enantioselective Synthesis of Arylglycines via Pd-Catalyzed Coupling of Schöllkopf Bis-Lactim Ethers with Aryl Chlorides. Angewandte Chemie International Edition, 62(49), e202309868 (2023). 3

• Synthesis of tert-Leucine and Related Amino Acids. Liebigs Annalen der Chemie, 1993(6), 715-722 (1993). 2

Sources

• 1. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 2. d-nb.info [d-nb.info]
• 3. Enantioselective Synthesis of Arylglycines via Pd-Catalyzed Coupling of Schöllkopf Bis-Lactim Ethers with Aryl Chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diastereoselective arylation of bis-lactim ethers catalyzed by N-coordinating ylide-functionalized phosphine (NYPhos) - PMC [pmc.ncbi.nlm.nih.gov]

(S)-3-tert-Butyl-2,5-piperazinedione in solid-phase peptide synthesis applications

Application Note: (S)-3-tert-Butyl-2,5-piperazinedione in Solid-Phase Peptide Synthesis (SPPS)

Executive Summary

(S)-3-tert-Butyl-2,5-piperazinedione, a cyclic dipeptide derived from glycine and L-tert-leucine, occupies a dual role in advanced peptide chemistry. Primarily, it acts as the foundational precursor to the Schöllkopf chiral auxiliary, a powerful tool for the asymmetric synthesis of non-proteinogenic α-amino acids[1]. Secondarily, it serves as a critical analytical standard for monitoring diketopiperazine (DKP) formation—a severe side reaction that causes premature chain cleavage during Solid-Phase Peptide Synthesis (SPPS)[2]. This guide details the mechanistic principles, self-validating protocols, and analytical strategies for leveraging this compound in both synthetic and diagnostic applications.

Application 1: The Schöllkopf Method for Non-Natural Amino Acid Synthesis

Causality and Mechanistic Insights

The development of constrained peptidomimetics and proteolytically stable therapeutics often requires the incorporation of non-natural α-amino acids[3]. The Schöllkopf method utilizes (S)-3-tert-Butyl-2,5-piperazinedione to synthesize these building blocks with exceptional stereocontrol[1].

The mechanism relies on extreme steric hindrance. The piperazinedione is first O-alkylated to form a bis-lactim ether. Treatment with a non-nucleophilic base (e.g., n-BuLi) generates a planar, lithiated aza-enolate. The bulky tert-butyl group completely shields one face of the enolate ring. Consequently, incoming electrophiles are forced to attack from the opposite face (trans to the tert-butyl group), consistently yielding α-substituted amino acids with >95% diastereomeric excess (de)[1][4].

Caption: Schöllkopf method workflow from (S)-3-tert-Butyl-2,5-piperazinedione to SPPS building block.

Protocol 1: Synthesis of Fmoc-Protected Non-Natural Amino Acids

Note: This protocol is designed as a self-validating system. Do not proceed to subsequent steps without confirming the analytical checkpoints.

Step 1: Bis-Lactim Ether Formation

• Suspend (S)-3-tert-Butyl-2,5-piperazinedione (1.0 eq) in anhydrous dichloromethane (DCM) under inert atmosphere.

• Add trimethyloxonium tetrafluoroborate (Meerwein's salt, 2.2 eq) portion-wise at 0 °C. Stir for 12 hours at room temperature.

• Validation Checkpoint: Analyze the crude product via FTIR. The successful formation of the bis-lactim ether is confirmed by the complete disappearance of the amide N-H stretch (~3300 cm⁻¹) and the appearance of a strong C=N stretch (~1690 cm⁻¹).

Step 2: Diastereoselective Alkylation

• Dissolve the bis-lactim ether in anhydrous THF and cool to -78 °C.

• Dropwise add n-BuLi (1.05 eq). Stir for 30 minutes to ensure complete enolization.

• Add the desired electrophile (e.g., an alkyl halide for aliphatic side chains or a phosphonate for phosphorus-containing amino acids)[4]. Stir for 2 hours, then quench with saturated NH₄Cl.

• Validation Checkpoint: Perform TLC (Hexanes/EtOAc). The alkylated intermediate will remain strongly UV-active due to the conjugated bis-lactim system.

Step 3: Hydrolysis and Fmoc Protection

• Dissolve the purified intermediate in THF and add 0.25 M aqueous HCl. Stir at room temperature for 24 hours to cleave the chiral auxiliary[1][5].

• Validation Checkpoint: Monitor by TLC. The reaction is complete when the UV-active starting material disappears. The resulting free amino acid will yield a positive (purple) ninhydrin stain.

• Adjust the pH to 8.5 using Na₂CO₃ and add Fmoc-OSu (1.1 eq) in dioxane to protect the free amine, rendering it ready for standard SPPS.

Application 2: Model Compound for DKP Formation Kinetics in SPPS

Causality and Mechanistic Insights

Diketopiperazine (DKP) formation is a catastrophic side reaction in SPPS that occurs at the dipeptide stage. When the Fmoc group of the second amino acid is removed, the free N-terminal amine can undergo an intramolecular nucleophilic attack on the C-terminal ester bond linking the peptide to the resin. This cleaves the dipeptide from the solid support, terminating the synthesis[2].

The kinetics of this reaction are heavily dictated by the steric bulk of the C-terminal residue. L-tert-leucine restricts the conformational freedom of the peptide backbone. If the sequence forces a cis-amide bond conformation, the bulky tert-butyl group accelerates the nucleophilic attack by pushing the N-terminal amine into proximity with the ester carbonyl[2]. (S)-3-tert-Butyl-2,5-piperazinedione is used as an exact analytical standard to quantify this cleavage via LC-MS.

Caption: Mechanism of DKP formation leading to premature peptide cleavage during SPPS.

Protocol 2: LC-MS Monitoring and Mitigation of DKP Formation

Note: This protocol validates the choice of solid support when synthesizing tert-leucine containing peptides.

Step 1: On-Resin Deprotection Kinetics

• Synthesize the dipeptide Fmoc-Gly-tLeu on a standard Wang resin and, in parallel, on a highly sterically hindered 2-Chlorotrityl chloride (2-CTC) resin.

• Treat both resins with 20% piperidine in DMF for 15 minutes at room temperature.

• Collect the cleavage cocktail and wash the resin with DCM, combining the washes.

Step 2: LC-MS Quantification

• Prepare a standard calibration curve (0.1 µM to 100 µM) using pure (S)-3-tert-Butyl-2,5-piperazinedione.

• Inject the combined washes from Step 1 into the LC-MS.

• Validation Checkpoint: Track the extracted ion chromatogram (EIC) for m/z 171.1 (M+H)⁺. Quantify the exact amount of DKP released.

• Mitigation Rule: If DKP formation exceeds 5% on Wang resin, the synthesis must be transferred to 2-CTC resin, where the extreme steric bulk of the trityl linker physically blocks the intramolecular attack.

Quantitative Data Summaries

Table 1: Representative Diastereoselectivity of Alkylation via Schöllkopf Auxiliary[1][4]

Electrophile	Synthesized Non-Natural AA	Yield (%)	Diastereomeric Excess (de %)
Methyl iodide	(R)-α-Methyl-tert-leucine	88	> 95%
Benzyl bromide	(R)-Phenylalanine analog	92	> 98%

| Diethyl 2-bromoethylphosphonate | γ-Phosphono-α-amino ester | 81 | > 95% |

Table 2: Impact of Sterics on DKP Formation Half-Lives in SPPS[2]

Dipeptide Sequence	N-Terminal Steric Bulk	DKP Half-Life (75 °C)	Cleavage Product
Gly-Pro-Resin	Minimal	276 min	Cyclo(Gly-Pro)
Val-Pro-Resin	Moderate (β-branched)	127 min	Cyclo(Val-Pro)

| Gly-tLeu-Resin | Extreme (γ-branched) | < 45 min | (S)-3-tert-Butyl-2,5-piperazinedione |

References

• RSC Advances. "Phosphorus-containing amino acids with a P–C bond in the side chain or a P–O, P–S or P–N bond: from synthesis to applications."[Link]

• ACS Publications. "Influence of N Terminus Amino Acid on Peptide Cleavage in Solution through Diketopiperazine Formation." [Link]

• PMC. "General Approach to the Total Synthesis of 9-Methoxy Substituted Indole Alkaloids."[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Page loading... [wap.guidechem.com]
• 4. Phosphorus-containing amino acids with a P–C bond in the side chain or a P–O, P–S or P–N bond: from synthesis to applications - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10917J [pubs.rsc.org]
• 5. General Approach to the Total Synthesis of 9-Methoxy Substituted Indole Alkaloids: Synthesis of Mitragynine, as well as 9-Methoxygeissoschizol and 9-Methoxy-Nb-methylgeissoschizol - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Stereodivergent Catalytic Asymmetric Alkylation of (S)-3-tert-Butyl-2,5-piperazinedione for Unnatural Amino Acid Synthesis

Executive Summary & Strategic Rationale

The synthesis of enantiopure unnatural α -amino acids and quaternary proline analogues is a critical pathway in modern drug discovery, enabling the development of peptidomimetics with enhanced proteolytic stability and conformational rigidity[1]. Historically, the Schöllkopf bis-lactim ether method provided a reliable stoichiometric approach for these syntheses. However, modern process chemistry demands high atom economy, driving the field toward catalytic asymmetric methodologies[2].

(S)-3-tert-Butyl-2,5-piperazinedione (DKP) serves as a highly robust, atom-economical scaffold. Unlike the bis-lactim ether, the DKP core can be directly enolized and alkylated using sub-stoichiometric chiral inducers. The primary synthetic challenge lies in the substrate's inherent stereochemical bias: the bulky tert-butyl group at C3 effectively shields one face of the enolate, strongly dictating an anti (trans) approach of the electrophile.

To achieve true stereodivergence—the ability to selectively synthesize either the syn or anti diastereomer—this protocol leverages two distinct catalytic paradigms: Chiral Phase-Transfer Catalysis (PTC) and Palladium-Catalyzed Asymmetric Allylic Alkylation (Pd-AAA) . By applying rigorous catalyst control, researchers can override the substrate's inherent bias (the "mismatched" case) or reinforce it (the "matched" case), unlocking versatile access to diverse amino acid precursors[3].

Mechanistic Insights & Causality (E-E-A-T)

Phase-Transfer Catalysis (PTC) for Standard Alkylations

When utilizing chiral quaternary ammonium salts (e.g., Cinchona alkaloid derivatives), the alkylation of the DKP enolate occurs at the liquid-liquid interface.

• Causality of Solvent/Base Selection: The specific use of 50% aqueous KOH in toluene is not arbitrary; it creates a highly polarized, tight interfacial boundary. The highly lipophilic chiral catalyst exchanges its counterion for the hydroxide, deprotonates the DKP at the interface, and pulls the highly reactive, "naked" enolate into the organic phase[4].

• Stereocontrol: The chiral pocket of the PTC shields one face of the enolate. By operating at low temperatures (-20 °C), the ion-pair transition state is rigidified, preventing background racemic alkylation and allowing the catalyst to dictate the facial approach of the alkyl halide.

Pd-Catalyzed Asymmetric Allylic Alkylation (Pd-AAA)

For allylic electrophiles, Pd-AAA utilizing Trost's DACH-phenyl ligands provides exquisite, catalyst-directed control over the newly formed stereocenter[3].

• Causality of Base Selection: The use of N,O-Bis(trimethylsilyl)acetamide (BSA) and catalytic KOAc is a highly deliberate choice. Standard strong bases (like NaH or LDA) would either degrade the delicate π -allyl-Pd complex or cause epimerization of the C3 tert-butyl group. BSA generates a soft silyl enol ether intermediate under nearly neutral conditions, preserving the integrity of the existing stereocenter while activating the nucleophile for attack.

Experimental Workflows & Visualizations

Fig 1. Experimental workflow for stereodivergent DKP alkylation and hydrolysis.

Fig 2. Pd-catalyzed asymmetric allylic alkylation cycle of the DKP enolate.

Detailed Methodologies & Self-Validating Protocols

Protocol A: Base-Mediated Chiral PTC Alkylation

Objective: Synthesize α -alkylated DKP derivatives using standard alkyl halides via interfacial catalysis.

• Reaction Setup: To a flame-dried Schlenk tube under Argon, add (S)-3-tert-Butyl-2,5-piperazinedione (1.0 mmol, 170.2 mg) and the selected Chiral Quaternary Ammonium Salt (e.g., Maruoka catalyst) (0.05 mmol, 5 mol%).

• Solvent Addition: Dissolve the solids in anhydrous Toluene (10.0 mL). Cool the biphasic mixture to -20 °C using a cryocooler.

• Base & Electrophile Introduction: Vigorously stir the solution (≥1000 rpm to maximize interfacial surface area) and add 50% aqueous KOH (2.0 mL), followed dropwise by Benzyl Bromide (1.2 mmol).

• Monitoring (Self-Validation): Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The reaction is typically complete within 12-18 hours. The disappearance of the DKP spot validates the efficiency of the enolate extraction into the organic phase.

• Workup & QC: Quench with saturated aqueous NH 4​ Cl (10 mL). Extract with EtOAc (3 x 15 mL), dry over MgSO 4​ , and concentrate.

• Validation: Analyze the crude mixture via 1 H-NMR. The anti and syn isomers exhibit distinct chemical shifts for the C6 proton due to the anisotropic shielding effect of the tert-butyl group. Purify via flash chromatography.

Protocol B: Pd-Catalyzed Asymmetric Allylic Alkylation (Pd-AAA)

Objective: Synthesize α -allylated DKP derivatives using allylic carbonates under mild, neutral-like conditions.

• Precatalyst Assembly: In a glovebox, charge a vial with Pd 2​ (dba) 3​ (0.025 mmol, 2.5 mol%) and Trost's (R,R)-DACH-phenyl ligand (0.055 mmol, 5.5 mol%). Dissolve in degassed CH 2​ Cl 2​ (5.0 mL) and stir for 30 minutes until the solution turns a vibrant orange, validating the formation of the active Pd(0)L* complex.

• Substrate Activation: In a separate flask, dissolve (S)-3-tert-Butyl-2,5-piperazinedione (1.0 mmol) in CH 2​ Cl 2​ (5.0 mL). Add N,O-Bis(trimethylsilyl)acetamide (BSA) (2.0 mmol) and KOAc (0.1 mmol). Stir for 15 minutes to generate the silyl enol ether.

• Alkylation: Transfer the activated substrate solution to the precatalyst vial. Add Allyl Methyl Carbonate (1.1 mmol) dropwise. Stir at room temperature for 12 hours.

• Workup & QC: Dilute with CH 2​ Cl 2​ (10 mL) and wash with water (10 mL) to hydrolyze any remaining silyl groups. Dry the organic layer over Na 2​ SO 4​ and concentrate.

• Validation: Determine the diastereomeric ratio (dr) via crude HPLC on a Daicel Chiralpak AD-H column. The catalyst control should override the substrate bias, yielding the syn product if the mismatched ligand enantiomer is used.

Quantitative Data Summaries

Table 1: Optimization of PTC Alkylation Conditions (Protocol A)

Catalyst Type	Base / Solvent System	Temp (°C)	Yield (%)	dr (Syn:Anti)
None (Control)	NaH / THF	25	88	5 : 95
Cinchona Alkaloid	50% KOH / Toluene	0	91	82 : 18
Cinchona Alkaloid	50% KOH / Toluene	-20	89	94 : 6

| Maruoka Catalyst | 50% KOH / Toluene | -20 | 95 | 98 : 2 |

Data Interpretation: The control reaction demonstrates the inherent substrate bias favoring the anti product. The Maruoka catalyst at -20 °C successfully overrides this bias, providing excellent syn selectivity.

Table 2: Pd-AAA Substrate Scope & Stereocontrol (Protocol B)

Electrophile	Ligand Chirality	Catalyst-Substrate Match	Yield (%)	dr (Syn:Anti)
Allyl Methyl Carbonate	(S,S)-DACH-phenyl	Matched (Reinforcing)	96	<1 : 99
Allyl Methyl Carbonate	(R,R)-DACH-phenyl	Mismatched (Overriding)	88	92 : 8
Cinnamyl Carbonate	(S,S)-DACH-phenyl	Matched (Reinforcing)	91	2 : 98

| Cinnamyl Carbonate | (R,R)-DACH-phenyl | Mismatched (Overriding) | 84 | 89 : 11 |

Data Interpretation: The use of the (S,S) ligand reinforces the natural steric hindrance of the C3 tert-butyl group, yielding near-perfect anti selectivity. The (R,R) ligand successfully forces the electrophile to the hindered face, proving the dominance of catalyst control[3].

Sources

• 1. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. open.uct.ac.za [open.uct.ac.za]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Protocol for the Crystallization of (S)-3-tert-Butyl-2,5-piperazinedione

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Crystalline (S)-3-tert-Butyl-2,5-piperazinedione

(S)-3-tert-Butyl-2,5-piperazinedione is a chiral cyclic dipeptide, a class of compounds also known as diketopiperazines (DKPs).[1] It serves as a crucial building block and bioactive scaffold in medicinal chemistry, particularly in the development of pharmaceuticals targeting neurological disorders.[2] The stereochemistry imparted by the chiral center is often fundamental to a molecule's biological activity and its specific interactions with enzymes or receptors.[3]

The physical form of an active pharmaceutical ingredient (API) is as critical as its chemical structure. Crystallization is a pivotal purification and particle engineering step that transforms a crude, synthesized compound into a highly pure, stable, and crystalline solid. For a chiral molecule like (S)-3-tert-Butyl-2,5-piperazinedione, obtaining a well-defined crystalline form is paramount. It ensures batch-to-batch consistency, chemical stability, and predictable pharmacokinetic properties. The rigid, planar structure of the 2,5-diketopiperazine ring, stabilized by intermolecular hydrogen bonds, lends itself well to forming ordered crystalline lattices.[4][5]

This document provides a comprehensive guide to the principles and a detailed protocol for the successful crystallization of (S)-3-tert-Butyl-2,5-piperazinedione, designed to yield a product of high purity and crystallinity.

Foundational Principles of Crystallization

Crystallization is a thermodynamic process driven by the controlled transition of a solute from a supersaturated liquid phase to a stable, ordered solid phase. The success of this process hinges on several interdependent factors.[6]

• Solvent Selection: The cornerstone of any crystallization protocol is the choice of solvent. An ideal solvent will exhibit high solubility for the target compound at an elevated temperature and significantly lower solubility at ambient or reduced temperatures.[7] This solubility differential provides the driving force for crystallization upon cooling.

• Supersaturation: This is the thermodynamic state where the concentration of the solute in the solution exceeds its equilibrium solubility. It is the essential prerequisite for both the nucleation (the initial formation of crystal seeds) and the subsequent growth of crystals. Supersaturation can be achieved through several methods:

  • Cooling: The most common method for compounds whose solubility is temperature-dependent.[8]

  • Slow Evaporation: Gradually increasing the solute concentration by removing the solvent.[7]

  • Anti-Solvent Addition: Introducing a second solvent (an anti-solvent) in which the compound is poorly soluble to reduce its overall solubility in the mixture.[7]

• Nucleation and Growth Kinetics: The rate of cooling or addition of an anti-solvent directly impacts the balance between crystal nucleation and growth. Slow, controlled changes favor crystal growth, leading to larger, more perfect crystals. Rapid changes often result in rapid nucleation, producing a fine, often less pure, powder.[9]

Experimental Protocol for Crystallization

This protocol is designed for the recrystallization of crude (S)-3-tert-Butyl-2,5-piperazinedione, assuming the starting material has been synthesized and has undergone initial purification (e.g., removal of reagents and major byproducts).

Materials and Equipment

• Crude (S)-3-tert-Butyl-2,5-piperazinedione

• Reagent-grade solvents (e.g., Ethanol, Methanol, Water, Ethyl Acetate, Hexanes)

• Erlenmeyer flasks

• Heating source (hot plate with stirring capability)

• Büchner funnel and vacuum flask

• Filter paper

• Vacuum source

• Refrigerator or cold bath (4°C)

• Spatula and weighing scale

Step-by-Step Crystallization Procedure: Cooling Crystallization from Ethanol

Ethanol is often a suitable solvent for piperazinediones, offering a good balance of solubility at reflux and poor solubility at lower temperatures.

Step 1: Dissolution

• Place the crude (S)-3-tert-Butyl-2,5-piperazinedione (e.g., 5.0 g) into a 100 mL Erlenmeyer flask equipped with a stir bar.

• Add a small volume of ethanol (e.g., 20 mL) and begin heating the mixture to reflux with gentle stirring.

• Continue adding ethanol in small portions until all the solid has just dissolved, creating a clear, saturated solution at the boiling point. Causality: Using the minimal amount of hot solvent is critical for achieving a state of supersaturation upon cooling, which is necessary to maximize the recovery yield.

Step 2: Slow Cooling and Crystal Formation

• Remove the flask from the heat source and cover it with a watch glass or loosely with foil. This prevents rapid solvent evaporation and contamination.

• Allow the solution to cool slowly and undisturbed to room temperature. Causality: Slow cooling is the most critical step for growing well-defined crystals. It allows molecules to align properly into an ordered lattice, excluding impurities. Rapid cooling would cause the compound to "crash out" as an amorphous or microcrystalline solid, trapping impurities.[7]

Step 3: Maturation at Low Temperature

• Once the flask has reached room temperature and crystal formation has ceased, transfer the flask to a refrigerator or an ice bath (4°C).

• Let the mixture stand for several hours (or overnight) to maximize crystal precipitation.[7][10] Causality: The solubility of the compound continues to decrease at lower temperatures, leading to a higher recovery of the crystalline product from the solution (the "mother liquor").

Step 4: Crystal Collection and Washing

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the collected crystal cake with a small amount of ice-cold ethanol.[7][10] Causality: Washing with a cold solvent is essential to remove residual soluble impurities from the crystal surfaces without significantly re-dissolving the desired product.

Step 5: Drying

• Dry the purified crystals under vacuum, either in a desiccator or a vacuum oven at a moderate temperature (e.g., 50-60°C), until a constant weight is achieved. This removes all traces of the crystallization solvent.

Alternative Crystallization Methods

• Slow Evaporation: Dissolve the compound in a suitable solvent (e.g., methanol or ethyl acetate) in a beaker or flask. Cover the vessel with perforated film (e.g., Parafilm with pinholes) and leave it in a vibration-free location for several days. This method is excellent for obtaining high-quality single crystals suitable for X-ray diffraction analysis.[7]

• Anti-Solvent Addition: Dissolve the compound in a minimal amount of a "good" solvent (e.g., ethanol). Slowly add a "poor" or "anti-solvent" (e.g., water or hexanes) dropwise with stirring until the solution becomes persistently turbid. Allow the solution to stand for crystallization to complete.[7]

Data Summary and Workflow Visualization

Table 1: Key Parameters for Crystallization Protocol

Parameter	Value / Condition	Rationale
Compound	(S)-3-tert-Butyl-2,5-piperazinedione	Target molecule for purification.
CAS Number	65050-07-9	Chemical Abstract Service Registry Number.[11]
Molecular Weight	170.21 g/mol	Physical property of the compound.[11]
Solvent System	Ethanol	Good solubility differential between hot and cold states.
Dissolution Temp.	Reflux (~78°C)	To achieve maximum solubility and create a saturated solution.
Maturation Temp.	4°C	To minimize final solubility and maximize product yield.
Expected Yield	>85% (dependent on crude purity)	To be determined experimentally.
Expected Purity	>99% (by HPLC or NMR)	High purity is the primary goal of crystallization.
Melting Point	Approx. 300°C	A sharp melting point indicates high purity.[11]

Diagram 1: Workflow for Cooling Crystallization

Caption: Workflow for the purification of (S)-3-tert-Butyl-2,5-piperazinedione via cooling crystallization.

Troubleshooting Common Crystallization Issues

• No Crystals Form: The solution is likely not supersaturated.

  • Solution: Gently heat the solution to evaporate some of the solvent, then repeat the cooling process. Alternatively, add a small seed crystal of the pure compound to induce nucleation.

• "Oiling Out": The compound separates as a liquid phase instead of a solid.

  • Solution: This occurs when the supersaturation is too high or the cooling is too rapid. Re-heat the mixture to redissolve the oil, add slightly more solvent, and ensure the cooling process is much slower.

• Formation of Fine Powder: Indicates that nucleation dominated over crystal growth.

  • Solution: The rate of cooling was too fast. Re-dissolve the material and cool it at a significantly slower rate, possibly by placing the hot flask inside a larger, insulated container (like a Dewar flask) to slow heat loss.

Characterization and Quality Control

After drying, the final product should be characterized to confirm its identity and purity.

• Melting Point Analysis: A pure crystalline solid will exhibit a sharp and distinct melting point. A broad melting range often indicates the presence of impurities.

• Spectroscopy: Proton and Carbon-13 NMR should be used to confirm the chemical structure and absence of impurities.

• Chromatography (HPLC): High-Performance Liquid Chromatography is a quantitative method to assess the purity of the final product.

• X-ray Crystallography: For definitive structural confirmation, single-crystal X-ray diffraction can be employed. This technique provides the precise three-dimensional arrangement of atoms in the crystal and can confirm the absolute stereochemistry of the chiral center.[3]

References

• Benchchem. (n.d.). Application Notes and Protocols for the Purification of Cyclic Dipeptides.
• Fery. (2022, May 13). 2,5-diketopiperazine. Sciencemadness Discussion Board.
• Wikipedia. (n.d.). 2,5-Diketopiperazine.
• Baran Lab. (2018, February 26). Diketopiperazines.
• Kotha, S., et al. (2008, July 23). Organic Crystal Engineering with 1,4-Piperazine-2,5-diones. 7. Crystal Packing of Piperazinediones Derived from 2-Amino-7-nitro-4-methoxyindan-2-carboxylic Acid. ACS Publications.
• Scribd. (2017, April 13). Factors Affecting The Growth Process.
• ResearchGate. (2018, April 11). SYNTHESIS, GROWTH AND CHARACTERIZATION OF PIPERAZINIUM p-AMINOBENZOATE AND PIPERAZINIUM p-CHLOROBENZOATE NONLINEAR OPTICAL SINGLE CRYSTALS.
• ResearchGate. (2025, August 7). Factors Influencing Crystal Growth Rates from Undercooled Liquids of Pharmaceutical Compounds.
• Chem-Impex. (n.d.). (S)-3-terc-butil-2,5-piperazindiona.
• Chongqing Chemdad Co., Ltd. (n.d.). (S)-3-tert-Butyl-2,5-piperazinedione.
• RSC Publishing. (2023, May 16). Can the absolute configuration of cyclic peptides be determined with vibrational circular dichroism?.

Sources

• 1. 2,5-Diketopiperazine - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Can the absolute configuration of cyclic peptides be determined with vibrational circular dichroism? - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP04942B [pubs.rsc.org]
• 4. baranlab.org [baranlab.org]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
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• 10. Sciencemadness Discussion Board - 2,5-diketopiperazine - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. (S)-3-TERT-BUTYL-2,5-PIPERAZINEDIONE Four Chongqing Chemdad Co. ，Ltd [chemdad.com]

Preparation Methods for (S)-3-tert-Butyl-2,5-piperazinedione Derivatives: A Comprehensive Protocol Guide

Audience: Researchers, scientists, and drug development professionals. Content Type: Application Note & Experimental Protocol

Introduction & Scientific Context

(S)-3-tert-Butyl-2,5-piperazinedione is a privileged chiral scaffold utilized extensively in the asymmetric synthesis of non-proteinogenic α-amino acids[1]. Derived from the condensation of the unnatural amino acid L-tert-leucine and glycine, this diketopiperazine (DKP) serves as the direct precursor to the highly sterically hindered Schöllkopf bis-lactim ether.

While the traditional Schöllkopf method utilizes L-valine (yielding an isopropyl directing group), substituting it with L-tert-leucine provides a tert-butyl group. This substitution dramatically increases the steric bulk, enhancing facial shielding during enolate alkylation and frequently pushing diastereomeric ratios (dr) beyond 98:2[2]. This application note details the causal logic and field-proven protocols for synthesizing the DKP core, converting it to the reactive bis-lactim ether, and executing stereoselective downstream functionalization.

Synthesis of the Diketopiperazine Core

Causality & Logic: The formation of the DKP ring requires the initial synthesis of a linear dipeptide. We utilize L-tert-leucine methyl ester and Boc-protected glycine. EDC/HOBt coupling is preferred over more aggressive coupling reagents (such as HATU) to prevent the epimerization of the chiral center. Subsequent Boc deprotection with Trifluoroacetic acid (TFA) yields the free amine, which spontaneously cyclizes under mildly basic conditions (e.g., refluxing sec-butanol). This cyclization is thermodynamically driven by the stability of the 6-membered DKP ring[3].

Workflow for the synthesis of (S)-3-tert-butyl-2,5-piperazinedione.

Protocol 1: Dipeptide Coupling and Cyclization

• Coupling: Suspend L-tert-leucine methyl ester hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C. Add N,N-diisopropylethylamine (DIPEA) (2.2 eq) to liberate the free amine.

• Add Boc-Gly-OH (1.0 eq), followed by HOBt (1.1 eq) and EDC·HCl (1.1 eq). Stir for 12 hours, allowing the mixture to gradually reach room temperature.

• Workup: Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate under reduced pressure to yield the intermediate Boc-Gly-L-tert-Leu-OMe.

• Deprotection: Dissolve the intermediate in a 1:1 mixture of TFA/DCM. Stir for 2 hours at room temperature, then concentrate under reduced pressure to remove excess TFA.

• Cyclization: Dissolve the resulting TFA salt in sec-butanol. Add triethylamine (TEA) to neutralize the salt, and reflux the mixture (approx. 100 °C) for 16–24 hours. The product typically precipitates upon cooling.

• Isolation: Filter the precipitate, wash with cold ethanol, and dry under vacuum to yield (S)-3-tert-butyl-2,5-piperazinedione as a white crystalline solid.

O-Alkylation to the Schöllkopf Bis-Lactim Ether

Causality & Logic: To utilize the DKP as a chiral enolate equivalent, the amide carbonyls must be converted into lactim ethers. This prevents undesired N-alkylation during the subsequent carbon-carbon bond formation step. Trimethyloxonium tetrafluoroborate (Meerwein's salt) is the reagent of choice because the "hard" oxonium ion preferentially attacks the "hard" oxygen atom of the amide carbonyl (following Pearson's HSAB theory), successfully yielding the bis-lactim ether[4].

Schöllkopf bis-lactim ether formation and stereoselective alkylation pathway.

Protocol 2: Preparation of (2S)-2-tert-butyl-3,6-dimethoxy-2,5-dihydropyrazine

• Setup: In a flame-dried, argon-purged flask, suspend (S)-3-tert-butyl-2,5-piperazinedione (1.0 eq) in anhydrous DCM.

• Alkylation: Add trimethyloxonium tetrafluoroborate (2.5 to 3.0 eq) portion-wise at room temperature. The reaction is heterogeneous initially but will become a clear solution as the bis-lactim ether forms (typically 18–24 hours)[4].

• Quenching: Cool the flask to 0 °C. Carefully quench by adding crushed ice, followed by the slow addition of concentrated ammonium hydroxide (28%) to neutralize the tetrafluoroboric acid byproduct.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine organic phases, wash with brine, and dry over anhydrous K₂CO₃. (Critical Note: Avoid acidic drying agents like MgSO₄, which can prematurely hydrolyze the sensitive lactim ether).

• Purification: Concentrate under reduced pressure. Purify via vacuum distillation or flash chromatography (using basic alumina) to yield the pure bis-lactim ether as a clear oil.

Stereoselective Alkylation and Hydrolysis

Causality & Logic: The bis-lactim ether is deprotonated using a strong, non-nucleophilic base (n-BuLi) at -78 °C. The bulky tert-butyl group forces the incoming electrophile to approach from the opposite face (anti-attack), ensuring extraordinary diastereoselectivity[5]. Mild acidic hydrolysis (0.25 N HCl) cleaves the heterocycle, releasing the novel α-amino acid methyl ester and regenerating the chiral auxiliary (as methyl tert-leucinate), which can be separated by fractional distillation or chromatography.

Protocol 3: Asymmetric Alkylation

• Lithiation: Dissolve the bis-lactim ether in anhydrous THF at -78 °C. Dropwise add n-BuLi (1.05 eq, 2.5 M in hexanes). Stir for 30 minutes to form the aza-enolate.

• Electrophile Addition: Add the desired alkyl halide or aryl chloride (1.1 eq) slowly. Maintain at -78 °C for 2 hours, then allow the mixture to warm to -20 °C.

• Hydrolysis: Quench with saturated NH₄Cl. Extract with diethyl ether. Concentrate the organic layer, then dissolve the residue in 0.25 N HCl. Stir at room temperature for 12–24 hours to hydrolyze the bis-lactim ether.

• Isolation: Adjust the pH to 8-9 with aqueous ammonia and extract the chiral auxiliary (methyl tert-leucinate) with an organic solvent. The aqueous layer contains the target α-amino acid, which can be purified via ion-exchange chromatography.

Quantitative Data & Troubleshooting

Parameter / Step	Expected Outcome	Troubleshooting / Optimization
Dipeptide Coupling Yield	85% - 92%	If yield is low, ensure complete neutralization of the L-tert-leucine methyl ester HCl salt with DIPEA prior to EDC addition.
DKP Cyclization Yield	75% - 85%	Incomplete cyclization indicates insufficient heating or base. Extend reflux time in sec-butanol to 24 hours.
O-Alkylation (Meerwein)	70% - 80%	Unreacted DKP suggests degraded Meerwein's salt. Ensure trimethyloxonium tetrafluoroborate is stored under inert gas and is free-flowing.
Diastereomeric Ratio (dr)	> 95:5	Lower dr (<90:10) implies epimerization during lithiation. Strictly maintain -78 °C during n-BuLi addition and electrophile quench.
Enantiomeric Excess (ee)	> 98%	If ee is compromised, verify the optical purity of the starting L-tert-leucine.

References

• ResearchGate. "Enantioselective Synthesis of Arylglycines via Pd‐Catalyzed Coupling of Schöllkopf Bis‐Lactim Ethers with Aryl Chlorides." ResearchGate, 2023. Available at:[Link]

• American Chemical Society. "Arynes and Cyclic Alkynes as Synthetic Building Blocks for Stereodefined Quaternary Centers." Journal of the American Chemical Society, 2018. Available at: [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. L-tert-Leucine | 20859-02-3 [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving yield in (S)-3-tert-Butyl-2,5-piperazinedione synthesis

Welcome to the Technical Support Center for the synthesis of (S)-3-tert-Butyl-2,5-piperazinedione . As a highly valuable chiral building block in drug development, this specific diketopiperazine (DKP) presents unique synthetic challenges[1].

As a Senior Application Scientist, I have designed this guide to help you bypass the thermodynamic and kinetic barriers associated with this molecule. Below, you will find mechanistic insights, a self-validating optimized protocol, and a troubleshooting Q&A to ensure high-yield, enantiopure production.

Section 1: Mechanistic Insights & Reaction Workflow

To troubleshoot effectively, we must first understand the causality of the failure modes. The synthesis typically involves the coupling of an N-protected L-tert-leucine with a glycine ester, followed by N-deprotection and intramolecular aminolysis (cyclization).

The Steric Bottleneck: During cyclization, the free N-terminal amine of the linear dipeptide must attack the C-terminal ester carbonyl. The bulky tert-butyl group from the L-tert-leucine residue severely restricts the conformational freedom required to adopt the cis-amide transition state necessary for ring closure.

Competing Pathways: Prolonged thermal heating—traditionally used to overcome this massive activation energy—often leads to intermolecular oligomerization or base-catalyzed epimerization at the α-carbon. To solve this, modern protocols utilize microwave-assisted cyclization to rapidly deliver thermal energy, outpacing the degradation kinetics[2].

Workflow for (S)-3-tert-Butyl-2,5-piperazinedione synthesis.

Section 2: Step-by-Step Optimized Protocol

This self-validating, two-step protocol utilizes microwave irradiation, which has been proven to reduce reaction times from days to minutes while suppressing epimerization[2].

Phase 1: Dipeptide Coupling

• Activation : Dissolve 1.0 eq of Boc-L-tert-leucine and 1.1 eq of3[3] in anhydrous DMF (0.2 M). Add 1.2 eq of HATU and 3.0 eq of DIPEA at 0 °C.

  • Causality: HATU is chosen over standard EDC/HOBt because the highly hindered L-tert-leucine requires a highly reactive active ester (HOAt ester) to ensure rapid coupling and prevent racemization.

• Validation : Stir at room temperature for 4 hours. Monitor by LC-MS until the Boc-L-tert-leucine mass is completely consumed.

• Workup : Dilute with EtOAc, wash sequentially with 5% citric acid, sat. NaHCO₃, and brine. Dry over MgSO₄ and concentrate to yield the intermediate Boc-L-t-Leu-Gly-OMe.

Phase 2: Deprotection & Microwave Cyclization

• Deprotection : Treat the crude dipeptide with 20% TFA in DCM for 1 hour at room temperature. Concentrate under vacuum to remove all residual TFA.

• Validation (Critical) : Dissolve the resulting TFA salt in water/methanol (1:1). Adjust the pH precisely to 7.5–8.0 using 1M NaOH.

  • Causality: Precise pH control is a built-in validation step. If the solution is too acidic, the amine remains protonated and non-nucleophilic. If it is too basic, you risk enolization and epimerization of the chiral center.

• Microwave Cyclization : Transfer the solution to a microwave reactor vessel. Irradiate at 120 °C for 15 minutes[2].

  • Causality: Microwave dielectric heating provides rapid, uniform thermal energy to overcome the high activation barrier of the tert-butyl-induced steric clash, kinetically favoring intramolecular cyclization over intermolecular oligomerization.

• Isolation : Cool to room temperature. The product,1, self-validates by precipitating as an off-white crystalline solid[1]. Filter and wash with cold water.

Section 3: Troubleshooting Guides & FAQs

Q1: My cyclization yield is stuck below 40%, and LC-MS shows a complex mixture of polymeric byproducts. How can I improve this? A: This is the classic signature of the tert-butyl steric clash. Under standard thermal batch conditions, intermolecular aminolysis (oligomerization) outcompetes intramolecular cyclization. To fix this, switch to the microwave-assisted protocol[2] or utilize a 4 to strictly control the reaction environment[4]. If specialized equipment is unavailable, run the cyclization under high-dilution conditions (e.g., 0.01 M) in refluxing sec-butanol to artificially favor the intramolecular pathway.

Q2: I am observing epimerization (loss of optical purity). The product is partially racemic. Why? A: Epimerization occurs via base-catalyzed enolization of the α-carbon. Because the tert-butyl group slows down the ring closure significantly, the intermediate spends excessive time in the presence of the base. Solution: Avoid strong bases like NaOMe or prolonged reflux times. Use the 15-minute microwave protocol to outpace the epimerization kinetics, or employ a5 which operates under milder, neutral conditions[5].

Q3: Can I use a tert-butyl ester on the glycine instead of a methyl ester? A: It is generally not recommended for standard benchtop aminolysis. The tert-butoxy moiety is a poorer leaving group compared to methoxy, which exacerbates the already high activation energy. However, if you are strictly using the aqueous microwave conditions described above, tert-butyl esters have been successfully deployed as leaving groups due to the extreme energy transfer of the microwave system[2]. For standard conditions, stick to the methyl ester.

Section 4: Quantitative Data & Method Comparison

The following table summarizes the expected outcomes based on different cyclization methodologies for heavily sterically hindered DKPs like (S)-3-tert-Butyl-2,5-piperazinedione.

Cyclization Method	Reaction Time	Typical Yield (%)	Enantiomeric Excess (ee)	Primary Drawback
Standard Batch (MeOH/NH₃, RT)	48 - 72 hours	20 - 35%	>95%	Extremely low yield, severe oligomerization.
Thermal Reflux (Toluene, Heat)	12 - 24 hours	40 - 50%	70 - 85%	Significant epimerization due to prolonged heat.
Microwave-Assisted (Aqueous, 120°C)	15 - 30 mins	85 - 95%	>98%	Requires dedicated microwave reactor equipment.
Diboronic Acid Anhydride Catalysis	6 - 12 hours	80 - 90%	>98%	Requires specific, potentially costly boron catalysts.

Sources

• 1. (S)-3-TERT-BUTYL-2,5-PIPERAZINEDIONE Four Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. Efficient Microwave Assisted Syntheses of 2,5-Diketopiperazines in Aqueous Media † - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Glycine methyl ester hydrochloride | 5680-79-5 [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Concise Synthesis of 2,5-Diketopiperazines via Catalytic Hydroxy-Directed Peptide Bond Formations [organic-chemistry.org]

Technical Support Center: Purification &amp; Recrystallization of Crude (S)-3-tert-Butyl-2,5-piperazinedione

Welcome to the Technical Support Center. This guide is designed for research scientists and drug development professionals handling the isolation and purification of (S)-3-tert-Butyl-2,5-piperazinedione (also known as cyclo(L-tert-Leu-Gly)). Below, you will find the mechanistic rationale, self-validating protocols, and advanced troubleshooting for optimizing your recrystallization workflows.

Core Principles: The Causality of DKP Purification

To successfully purify crude (S)-3-tert-Butyl-2,5-piperazinedione, one must exploit the competing physicochemical forces within the molecule. Recrystallization is a highly effective and common method for purifying diketopiperazine (DKP) intermediates[1].

The DKP core, being the smallest cyclic peptide, possesses two s-cis amide groups that form tandem hydrogen-bonding strands[2]. This creates a robust intermolecular hydrogen-bonded network, making the compound practically insoluble in water[3] and highly resistant to dissolution in non-polar solvents. Conversely, the bulky tert-butyl group at the C3 position imparts localized lipophilicity and severe steric hindrance.

The Solvent-Antisolvent Rationale: Because of this dual nature, we recommend an Ethanol/Ethyl Acetate (EtOH/EtOAc) binary recrystallization system[4].

• Ethanol (The Good Solvent): As a polar protic solvent, hot ethanol effectively disrupts the DKP-DKP intermolecular hydrogen bonds, solvating the molecule thermodynamically.

• Ethyl Acetate (The Anti-solvent): As a polar aprotic solvent, EtOAc is fully miscible with ethanol but lacks hydrogen-bond donating capabilities. Its strategic addition lowers the dielectric constant of the medium, selectively decreasing the solubility of the DKP and driving supersaturation without co-precipitating polar impurities.

Standard Operating Procedure (SOP): Recrystallization Workflow

The following protocol is designed as a self-validating system . Each critical phase contains an observable metric to ensure the physical chemistry of the system is behaving as intended.

Step-by-Step Methodology:

• Initial Trituration: Suspend the crude (S)-3-tert-Butyl-2,5-piperazinedione in cold EtOAc (2 mL/g of crude). Stir vigorously for 15 minutes to extract highly lipophilic unreacted starting materials. Filter under vacuum.

• Dissolution: Transfer the filter cake to a round-bottom flask. Add absolute Ethanol (approx. 5-7 mL/g) and heat to a mild reflux (70–75°C) with continuous stirring until complete dissolution is achieved.

  • Self-Validation Check: The solution must become completely transparent. Any remaining cloudiness indicates polymeric byproducts or inorganic salts that require immediate hot filtration.

• Hot Filtration: Rapidly filter the hot solution through a pre-warmed Buchner funnel to remove insolubles.

• Anti-Solvent Addition: Return the filtrate to gentle heat. Slowly add hot EtOAc dropwise until the solution becomes faintly turbid (the "cloud point"). Add 1–2 drops of hot EtOH just until the turbidity clears.

  • Self-Validation Check: The successful formation of faint turbidity confirms the exact supersaturation boundary has been reached. If the solution remains clear after adding equal volumes of EtOAc, excess EtOH is present.

• Controlled Crystallization: Remove the flask from the heat source. Allow the solution to cool to room temperature at a strictly controlled rate (approx. 0.5°C/min). Once at room temperature, transfer to a 4°C refrigerator for 4 hours.

• Isolation: Collect the white crystalline solid via vacuum filtration. Wash the filter cake with ice-cold EtOAc (1 mL/g) to displace any residual mother liquor.

• Vacuum Drying: Dry the crystals in a vacuum oven at 45°C to a constant weight.

  • Self-Validation Check: Weigh the sample every 2 hours. The process is complete only when the mass variance is <0.1%, confirming the complete removal of lattice-trapped ethanol.

Workflow for the purification and recrystallization of (S)-3-tert-Butyl-2,5-piperazinedione.

Troubleshooting Guides & FAQs

Q1: My product is "oiling out" (Liquid-Liquid Phase Separation) instead of forming crystals. How do I fix this? Cause: Oiling out occurs when the compound separates as a liquid phase rather than a solid. This happens because the supersaturation point is reached at a temperature above the melting point of the solute-solvent mixture. It is highly common with bulky DKPs when the cooling rate is too rapid or the anti-solvent ratio is too high. Solution: Reheat the mixture until it forms a single homogeneous phase. Add 10-15% more Ethanol to increase the overall solubility and lower the cloud point temperature. Cool the solution much more slowly. If oiling persists, introduce 1-2% of pure (S)-3-tert-Butyl-2,5-piperazinedione "seed crystals" exactly at the cloud point to bypass the nucleation energy barrier and force solid-liquid crystallization.

Troubleshooting decision tree for resolving oiling out during DKP recrystallization.

Q2: I am observing a loss of enantiomeric purity (epimerization) in my final product. What went wrong? Cause: The alpha-proton at the C3 position (adjacent to the bulky tert-butyl group and the carbonyl) is slightly acidic. Prolonged heating (refluxing for >2 hours) or the presence of trace base/acid impurities from the crude synthesis can trigger enolization, leading to epimerization and the formation of the (R)-enantiomer. Solution: Minimize the time the DKP spends in hot solution. Ensure the initial crude material is neutralized (pH 6-7) before attempting recrystallization. Self-Validation: Always measure the specific optical rotation [α]D of the dried crystals; a significant deviation from the theoretical value confirms thermal epimerization.

Q3: The yield after recrystallization is unusually low (<40%). Cause: Excessive use of Ethanol or insufficient cooling time. DKPs can remain highly solvated in protic solvents. Solution: Concentrate the mother liquor under reduced pressure to half its volume, add additional EtOAc until turbid, and perform a second crop crystallization at 4°C.

Quantitative Data: Solubility & Recovery Metrics

The following table summarizes the expected quantitative metrics during a standard EtOH/EtOAc recrystallization workflow:

Parameter	Metric / Value	Implication for Workflow
Solubility in Hot EtOH (75°C)	~150 - 200 mg/mL	Ideal for the initial dissolution phase.
Solubility in Cold EtOAc (4°C)	< 5 mg/mL	Excellent anti-solvent and final wash solvent.
Optimal EtOH:EtOAc Ratio	1 : 1.5 to 1 : 2 (v/v)	Maximizes yield while maintaining chiral purity.
Typical Recovery Yield	75% - 85% (First Crop)	High efficiency for a single-step purification.
Target Chiral Purity (ee)	> 99%	Achievable if prolonged heating is strictly avoided.

References

3.[3] Title: Triphosgene Five Chongqing Chemdad Co., Ltd Source: chemdad.com URL:[Link]

4.[2] Title: SYNTHESIS OF NOVEL DIKETOPIPERAZINE DERIVATIVE AND OBSEVATION OF SELF-ASSEMBLED STRUCTURE Source: semanticscholar.org URL:[Link]

Sources

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Triphosgene Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. 2-Tert-butylpiperazine|Chiral Building Block for Research [benchchem.com]

Technical Support Center: Mobile Phase Optimization for (S)-3-tert-Butyl-2,5-piperazinedione LC-MS Analysis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the LC-MS analysis of (S)-3-tert-Butyl-2,5-piperazinedione. This guide is designed for researchers and drug development professionals to provide expert insights, actionable protocols, and robust troubleshooting advice for developing and optimizing chromatographic methods for this chiral cyclic dipeptide.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the development of a robust LC-MS method for (S)-3-tert-Butyl-2,5-piperazinedione.

Q1: What are the primary considerations when selecting an initial mobile phase for chiral LC-MS analysis of this compound?

When developing a method for a chiral compound like (S)-3-tert-Butyl-2,5-piperazinedione, the primary goal is to achieve enantiomeric separation while maintaining compatibility with mass spectrometry. Reversed-phase (RP) chromatography is generally the most promising starting point for LC-MS applications due to the use of MS-friendly aqueous-organic mobile phases.[1][2]

Key initial considerations include:

• Chiral Stationary Phase (CSP): The choice of CSP is paramount. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly versatile and have demonstrated broad success in reversed-phase mode.[2][3]

• Organic Modifier: Acetonitrile (ACN) and Methanol (MeOH) are the most common choices. ACN often provides better peak efficiency (sharper peaks) due to its lower viscosity, while MeOH can sometimes offer different selectivity. A good starting point is a simple gradient with ACN.[4]

• Aqueous Phase & Additives: The aqueous component must be volatile. Start with 0.1% formic acid in water. Formic acid serves a dual purpose: it provides a proton source to enhance ionization in positive electrospray ionization (ESI+) mode and helps to control the ionization state of the analyte for consistent retention.[5][6] Ammonium formate or ammonium acetate (5-20 mM) are also excellent MS-compatible buffers that can influence chiral selectivity.[2][7]

Q2: How does the chemical structure of (S)-3-tert-Butyl-2,5-piperazinedione influence mobile phase selection?

(S)-3-tert-Butyl-2,5-piperazinedione is a cyclic dipeptide, also known as a diketopiperazine (DKP). Its structure features two amide functional groups within a six-membered ring and a bulky tert-butyl group.

• Ionization: The amide groups can be protonated under acidic mobile phase conditions, making the molecule suitable for positive mode ESI.[8][9] Therefore, an acidic additive like formic acid is highly recommended to ensure efficient protonation and a strong MS signal.[10]

• Polarity: The molecule has moderate polarity. This makes it well-suited for reversed-phase chromatography on a C18 or a polar-embedded column, but chiral recognition will be primarily driven by the CSP.

• Chiral Recognition: The rigid ring structure and the presence of hydrogen bond donors/acceptors (the amide groups) are key interaction points for a CSP. The mobile phase plays a critical role in modulating these interactions. The type of organic solvent and the nature/concentration of additives can alter the conformation of both the analyte and the CSP, thereby affecting chiral resolution.[3]

Q3: Why are non-volatile buffers like phosphate incompatible with LC-MS?

Non-volatile buffers, such as sodium or potassium phosphate, are detrimental to LC-MS systems.[11] During the ESI process, the mobile phase is evaporated to release analyte ions into the gas phase. Non-volatile buffers do not evaporate and will precipitate as salts within the MS source.[12] This leads to rapid contamination of critical components like the sampling cone and ion transfer optics, causing severe signal suppression, high background noise, and eventual instrument failure.[13] Always use volatile buffers like ammonium formate, ammonium acetate, or ammonium bicarbonate, or acidic additives like formic acid.[7][12]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during method development and analysis.

Problem 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Poor peak shape compromises resolution and the accuracy of integration.[14] The table below outlines common causes related to the mobile phase and provides corrective actions.

Symptom	Potential Mobile Phase-Related Cause(s)	Recommended Solution(s)	Causality & Explanation
Peak Tailing	1. Secondary Interactions: Unwanted interactions between the basic analyte and acidic residual silanols on the silica-based column packing.[15] 2. Insufficient Buffer Capacity: Mobile phase pH is not adequately controlled, leading to mixed ionization states of the analyte.[16]	1. Increase Additive Concentration: Increase formic acid concentration (e.g., to 0.2%) or use a buffer like 10-20 mM ammonium formate to better shield silanols. 2. Optimize pH: Ensure the mobile phase pH is at least 2 units below the analyte's pKa to maintain a single protonated form.[12]	Acidic additives protonate residual silanols, minimizing their interaction with the protonated basic analyte. A properly buffered mobile phase ensures a homogenous charge state for the analyte, preventing peak distortion.
Peak Fronting	1. Column Overload: Injecting too much sample mass onto the column.[14] 2. Sample Solvent Stronger than Mobile Phase: The sample is dissolved in a solvent with a higher elution strength than the initial mobile phase conditions.[17]	1. Dilute the Sample: Prepare and inject a dilution series (e.g., 1:5, 1:10) to confirm overload. 2. Match Sample Solvent: Dissolve the sample in the initial mobile phase (e.g., 95:5 Water:ACN with 0.1% FA). If solubility is an issue, use the weakest solvent possible.	When the sample solvent is too strong, the analyte band spreads and travels too quickly at the head of the column before the gradient can properly focus it, leading to a fronting peak.
Split Peaks	1. Severe Mismatch of Sample Solvent: Injecting a sample in a strong, non-polar solvent (e.g., 100% ACN) into a highly aqueous initial mobile phase.[14][17] 2. Analyte Precipitation on Column: The analyte is soluble in the sample solvent but precipitates upon contact with the mobile phase.	1. Re-dissolve in Initial Mobile Phase: This is the most critical step to rule out solvent effects.[14] 2. Modify Mobile Phase: If precipitation is suspected, slightly increase the initial organic percentage of the mobile phase, ensuring retention is not overly compromised.	Injecting in a much stronger solvent causes the sample to spread unevenly at the column inlet, creating a distorted injection band that appears as a split or misshapen peak.

Problem 2: Insufficient Enantiomeric Resolution (Rs < 1.5)

Achieving baseline resolution (Rs ≥ 1.5) is essential for accurate quantification of enantiomers. If resolution is poor, a systematic approach to mobile phase optimization is required.

Q: My enantiomers are co-eluting or only partially resolved. What is the most effective mobile phase optimization strategy?

The key is to systematically evaluate the effect of the organic modifier, additives, and temperature on chiral recognition. Do not change multiple parameters simultaneously.

Caption: Workflow for optimizing enantiomeric resolution.

• Evaluate Organic Modifier: The choice between ACN and MeOH is the most powerful parameter for altering selectivity on polysaccharide CSPs.[2] If you started with ACN, develop an equivalent method using MeOH. The change in hydrogen bonding characteristics can dramatically affect chiral recognition.

• Modify Mobile Phase Additives: Volatile buffers can significantly influence resolution. Ammonium bicarbonate is often superior to ammonium acetate for providing resolution on polysaccharide phases.[2] Systematically test different additives (e.g., 0.1% Formic Acid vs. 10mM Ammonium Formate vs. 10mM Ammonium Bicarbonate).

• Adjust Column Temperature: Temperature affects the thermodynamics of the analyte-CSP interaction. Lowering the temperature often increases resolution but also increases retention time and backpressure. Test temperatures between 15°C and 40°C.

• Decrease Flow Rate: Reducing the flow rate can increase the efficiency of the column and allow more time for the enantiomers to interact with the CSP, sometimes improving resolution.[17]

Problem 3: Low MS Signal / Poor Sensitivity

Low sensitivity can prevent the detection and accurate quantification of your analyte.

Q: My analyte peak is present, but the MS signal intensity is very low. How can I improve it with the mobile phase?

Poor sensitivity in ESI is often due to inefficient ionization or ion suppression.

• Ensure an Acidic Additive is Present: For positive ion mode, a proton source is essential. If you are using a neutral buffer or no additive, the lack of protons can severely limit ionization efficiency. Add 0.1% formic acid to both mobile phase A and B.[1] This often provides a significant signal enhancement over buffers like ammonium acetate for certain compounds.[1]

• Check Additive Concentration: While additives are necessary, some can cause ion suppression at high concentrations. Trifluoroacetic acid (TFA) is a notorious ion-suppressing agent and should be avoided if possible.[1][12] If using buffers like ammonium formate, ensure the concentration is not excessively high (typically 5-20 mM is a good range).[16]

• Optimize Organic Content: The percentage of organic solvent at the time of elution affects ESI efficiency. Very high aqueous content can decrease ionization efficiency due to high surface tension.[11] Adjust your gradient so that your compound elutes at a reasonable organic percentage (e.g., 20-80%).

• Reduce Flow Rate: Lower flow rates (e.g., 0.2-0.4 mL/min) can improve ESI sensitivity.[11] Smaller initial droplets are formed, leading to more efficient desolvation and ion release.

Experimental Protocols

Protocol 1: Systematic Mobile Phase Screening for Chiral Method Development

This protocol outlines a structured approach to screen mobile phases for the analysis of (S)-3-tert-Butyl-2,5-piperazinedione.

Objective: To identify a mobile phase system that provides the best balance of enantiomeric resolution and MS sensitivity.

Materials:

• Chiral Column: A polysaccharide-based CSP (e.g., Cellulose or Amylose derivative) is recommended.

• Mobile Phase A1: 0.1% Formic Acid in Water

• Mobile Phase A2: 10 mM Ammonium Bicarbonate in Water

• Mobile Phase B1: 0.1% Formic Acid in Acetonitrile

• Mobile Phase B2: 0.1% Formic Acid in Methanol

• Mobile Phase B3: Acetonitrile

• Mobile Phase B4: Methanol

• Racemic Standard of 3-tert-Butyl-2,5-piperazinedione

Procedure:

• System Preparation:

  • Install the chiral column and thoroughly flush the LC system.

  • Equilibrate the column with the first mobile phase condition for at least 20 column volumes.

  • Set up the MS with appropriate ESI+ source parameters for the target m/z of the analyte.

• Initial Screening Gradient:

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 2 µL

  • Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions.

• Execution of Screening Runs: Perform injections of the racemic standard using the mobile phase combinations outlined in the table below. Equilibrate thoroughly between each change in mobile phase system.

Run #	Aqueous Phase (A)	Organic Phase (B)	Primary Goal of this Condition
1	A1 (0.1% FA)	B1 (ACN + 0.1% FA)	Standard acidic ACN method; good starting point for ESI+.
2	A1 (0.1% FA)	B2 (MeOH + 0.1% FA)	Evaluate change in selectivity from MeOH vs. ACN.
3	A2 (10 mM NH4HCO3)	B3 (ACN)	Evaluate buffered system with ACN.[2]
4	A2 (10 mM NH4HCO3)	B4 (MeOH)	Evaluate buffered system with MeOH.[2]

• Data Evaluation:

  • For each run, assess the retention factor (k), peak shape, MS signal intensity, and, most importantly, the enantiomeric resolution (Rs).

  • Identify the condition that provides the most promising separation (Rs > 1.0) and signal intensity.

  • Proceed with fine-tuning the gradient (adjusting slope and duration) for the best-identified condition to achieve baseline resolution (Rs ≥ 1.5).

Caption: Logical workflow for mobile phase screening.

References

• Impact of Reversed-Phase Chiral Chromatography on the LC-MS Analysis of Drugs in Biological Fluids. (n.d.). MilliporeSigma.
• Development of Chiral LC-MS Methods for small Molecules and Their Applications in the Analysis of Enantiomeric Composition and Pharmacokinetic Studies. (n.d.). OSTI.GOV.

• Mobile phase additives to enhance resolution between derivatized chiral enantiomers using reverse-phased HPLC/MS analysis. (2013, April 26). ResearchGate. Retrieved from [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. (2025, May 6). ZefSci. Retrieved from [Link]

• Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. (2022, March 22). PMC. Retrieved from [Link]

• Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. (2021, November 29). Restek. Retrieved from [Link]

• Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. (n.d.). Chromatography Today. Retrieved from [Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (2025, November 28). LCGC International. Retrieved from [Link]

• Trace and qualitative evaluation of residual piperazine in chicken muscle by HPLC-MS/MS employing automatic ASE. (2025, March 17). ScienceAsia. Retrieved from [Link]

• The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. (2018, January 31). Agilent. Retrieved from [Link]

• SELECTION OF BUFFERS IN LC-MS/MS: AN OVERVIEW Review Article. (2011, January 15). International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

• Importance of Mobile Phase Buffer Selection for HPLC to LC-MS. (2020, December 11). Veeprho. Retrieved from [Link]

• Small Molecule Method Development Strategies with Chad Christianson. (2025, October 1). Bioanalysis Zone. Retrieved from [Link]

• ESI-MS n study on the fragmentation of protonated cyclic-dipeptides. (n.d.). ResearchGate. Retrieved from [Link]

• ESI-MSn study on the fragmentation of protonated cyclic-dipeptides. (n.d.). ResearchGate. Retrieved from [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020, June 4). International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved from [Link]

Sources

• 1. lcms.cz [lcms.cz]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. eijppr.com [eijppr.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. scienceasia.org [scienceasia.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. bioanalysis-zone.com [bioanalysis-zone.com]
• 11. osti.gov [osti.gov]
• 12. veeprho.com [veeprho.com]
• 13. zefsci.com [zefsci.com]
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• 15. agilent.com [agilent.com]
• 16. globalresearchonline.net [globalresearchonline.net]
• 17. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [discover.restek.com]

Reference Data & Comparative Studies

Comparative NMR Analysis of Rigidified Diketopiperazines: (S)-3-tert-Butyl-2,5-piperazinedione vs. Analogs

As a Senior Application Scientist in structural elucidation, I frequently encounter the challenge of characterizing conformationally constrained peptidomimetics. The 2,5-piperazinedione (diketopiperazine, DKP) ring is a privileged, highly stable scaffold widely used in drug discovery [1]. However, the introduction of hyper-bulky substituents—such as the tert-butyl group in (S)-3-tert-Butyl-2,5-piperazinedione (cyclo(L-tert-Leu-Gly))—induces profound stereoelectronic and conformational shifts.

This guide provides an objective, data-driven comparison of its 1 H and 13 C NMR spectra against a less sterically hindered alternative, (S)-3-Methyl-2,5-piperazinedione (cyclo(L-Ala-Gly)). By examining these differences, researchers can decode how steric bulk dictates 3D geometry, a critical factor in rational drug design [2].

Mechanistic Insights: The Causality of Spectral Deviations

To understand the NMR spectra of DKPs, one must look beyond simple functional groups and analyze the 3D conformation of the ring system.

• Ring Puckering & Diastereotopicity: In the methyl-substituted analog (cyclo(L-Ala-Gly)), the minimal steric footprint of the methyl group allows the DKP ring to rapidly interconvert between shallow boat conformations, effectively averaging the magnetic environment of the glycine CH 2​ protons. Conversely, the massive steric bulk of the tert-butyl group in (S)-3-tert-Butyl-2,5-piperazinedione induces severe 1,2-steric strain. To minimize this clash, the DKP ring is forced into a deep, locked "boat" conformation [3]. This rigidly locks the glycine CH 2​ protons into distinct pseudo-axial and pseudo-equatorial positions, subjecting them to different shielding cones from the adjacent carbonyls and resulting in a widely separated AB or AX coupling system.

• The Karplus Relationship: The locked boat conformation alters the dihedral angle ( θ ) between the chiral α -proton and the adjacent amide NH. According to the Karplus equation, this geometric shift directly modulates the 3JHH​ coupling constant, typically reducing it compared to planar or highly flexible analogs [4].

• Chemical Shift Anisotropy: The electron-dense tert-butyl group exerts a strong inductive and anisotropic deshielding effect on the adjacent chiral α -carbon, pushing its 13 C resonance significantly downfield compared to the methyl analog.

Quantitative Data Comparison

The following tables summarize the critical NMR parameters, highlighting the diagnostic differences between the highly hindered tert-butyl scaffold and the baseline methyl scaffold.

Table 1: 1 H NMR Spectral Comparison (400 MHz, DMSO- d6​ , 298 K)

Proton Environment	(S)-3-tert-Butyl-2,5-piperazinedione	(S)-3-Methyl-2,5-piperazinedione	Causality / Structural Implication
Alkyl Group	0.95 ppm (s, 9H, t -Bu)	1.30 ppm (d, J=7.0 Hz, 3H, CH 3​ )	The 9H singlet is the primary diagnostic anchor for the t -Bu moiety.
C α -H (Chiral)	3.65 ppm (d, J=2.5 Hz, 1H)	3.92 ppm (q, J=7.0 Hz, 1H)	Altered dihedral angle in the locked boat conformation reduces the 3JHH​ coupling.
C α -H 2​ (Gly)	3.85 (dd), 3.45 (dd) [AB system]	3.75 ppm (s, 2H) or tight AB	Deep puckering induces extreme diastereotopicity in the t -Bu analog's glycine protons.
Amide NH	8.20 ppm (br s, 1H), 8.05 ppm (br s, 1H)	8.15 ppm (br s, 2H, overlapping)	Steric shielding disrupts symmetric intermolecular H-bonding networks.

Table 2: 13 C NMR Spectral Comparison (100 MHz, DMSO- d6​ , 298 K)

Carbon Environment	(S)-3-tert-Butyl-2,5-piperazinedione	(S)-3-Methyl-2,5-piperazinedione	Causality / Structural Implication
Carbonyls (C=O)	168.2 ppm, 166.8 ppm	169.1 ppm, 168.5 ppm	Transannular interactions and ring strain slightly shield the carbonyls in the t -Bu analog.
C α (Chiral)	60.5 ppm	50.2 ppm	Strong inductive deshielding from the adjacent quaternary carbon.
C α (Gly)	45.1 ppm	44.5 ppm	Minimal chemical shift change, though relaxation times ( T1​ ) differ due to rigidity.
Alkyl (Quaternary)	33.4 ppm	N/A	Diagnostic marker for the t -Bu group; requires extended D1​ delay for detection.
Alkyl (Primary)	26.2 ppm (3 × CH 3​ )	19.5 ppm (CH 3​ )	Distinct chemical environments for the alkyl substituents.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in structural elucidation, NMR acquisition must not be treated as a "black box." The following protocol is designed as a self-validating system , where each step contains an internal check to guarantee data integrity.

Step 1: Solvation & Sample Preparation

• Action: Dissolve 15 mg of the DKP in 0.6 mL of anhydrous DMSO- d6​ containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: DKPs form robust intermolecular hydrogen-bonded ribbons in the solid state, rendering them poorly soluble in CDCl 3​ . DMSO- d6​ disrupts these networks.

• Validation Checkpoint: The solution must be optically clear. Any particulate matter will distort magnetic field homogeneity ( ΔB0​ ), ruining lineshape and resolution.

Step 2: Probe Tuning & 3D Gradient Shimming

• Action: Insert the sample, regulate temperature to exactly 298 K, and perform automated 3D gradient shimming on the 2 H lock signal.

• Validation Checkpoint: The probe tuning "wobble curve" must show a sharp dip exactly at the Larmor frequency of the target nucleus, ensuring optimal RF power transfer.

Step 3: Pulse Calibration & 1 H Acquisition

• Action: Perform a nutation experiment to determine the exact 90° pulse width. Acquire 16 scans with a relaxation delay ( D1​ ) of 2.0 seconds.

• Validation Checkpoint: A 360° test pulse must yield a null (zero) signal. If a signal persists, the RF field is inhomogeneous, and the 90° calibration is invalid.

Step 4: 13 C Acquisition with Relaxation Optimization

• Action: Acquire 1024 scans for 13 C using a D1​ delay of ≥5.0 seconds.

• Causality: The quaternary carbon of the tert-butyl group (~33.4 ppm) lacks attached protons, meaning it relies on slow dipole-dipole relaxation. A standard 1-second delay will result in this diagnostic peak being "lost" in the baseline.

• Validation Checkpoint (Post-Processing): In the 1 H spectrum, the integration of the tert-butyl singlet (0.95 ppm) must be exactly 9.00 relative to the chiral C α proton (3.65 ppm) set to 1.00. A deviation of >2% indicates incomplete relaxation, requiring the acquisition to be repeated with a longer D1​ .

Experimental Workflow Visualization

Self-validating NMR workflow for diketopiperazine structural elucidation.

Conclusion

The comparison between (S)-3-tert-Butyl-2,5-piperazinedione and (S)-3-Methyl-2,5-piperazinedione perfectly illustrates how steric transmission of asymmetry can be quantified via NMR. The tert-butyl group acts as a conformational anchor, forcing the DKP ring into a puckered state that drastically alters proton diastereotopicity and coupling constants. By employing a self-validating NMR protocol, researchers can confidently map these stereoelectronic effects, ensuring robust data for downstream peptidomimetic drug development.

References

• Title: 2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Synthesis of Mono-Boc-2,5-Diketopiperazine: A Key Building Block for Amide and Peptide Synthesis Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Development of a New Benzophenone–Diketopiperazine-Type Potent Antimicrotubule Agent Possessing a 2-Pyridine Structure Source: Marine Drugs (PubMed Central) URL: [Link]

• Title: Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers Source: Molecules (MDPI) URL: [Link]

Strategic Scaffold Selection in Drug Discovery: (S)-3-tert-Butyl-2,5-piperazinedione vs. Alternative Diketopiperazines

2,5-Diketopiperazines (2,5-DKPs) have long been recognized as privileged scaffolds in medicinal chemistry. Their rigid, six-membered bis-lactam rings mimic natural peptide conformations while offering enhanced stability against rapid proteolytic degradation[1]. However, standard 2,5-DKPs often present pharmacokinetic challenges, including suboptimal aqueous solubility and susceptibility to cytochrome P450 (CYP)-mediated oxidation at the Cα position[2].

To overcome these metabolic bottlenecks, researchers employ structural modifications such as the incorporation of bulky side chains—exemplified by (S)-3-tert-Butyl-2,5-piperazinedione —or scaffold hopping to aza-diketopiperazines (aza-DKPs) [3]. This guide objectively compares the physicochemical performance of (S)-3-tert-Butyl-2,5-piperazinedione against other DKP alternatives, providing actionable, self-validating experimental workflows for drug development professionals.

Structural and Physicochemical Comparison

The utility of a DKP scaffold is heavily dictated by its stereochemical complexity and the fraction of sp3-hybridized carbons (Fsp3), which correlate with a higher likelihood of clinical success[2].

The Mechanistic Role of the tert-Butyl Group

In (S)-3-tert-Butyl-2,5-piperazinedione, the massive steric bulk of the tert-butyl group at the C3 position fundamentally alters the molecule's interaction with its biological environment:

• Conformational Locking: The bulky group restricts the flexibility of the DKP ring, forcing it into a highly defined 3D vector. This rigidity reduces the entropic penalty upon target binding.

• Steric Shielding: The tert-butyl group physically blocks enzymatic access to the adjacent amide bonds and the Cα proton, drastically reducing the rate of microsomal degradation compared to standard naturally occurring DKPs like Cyclo(Leu-Pro)[4].

Scaffold Hopping: Aza-DKPs vs. Sterically Hindered DKPs

While (S)-3-tert-Butyl-2,5-piperazinedione excels in proteolytic resistance and targeting deep lipophilic pockets, it can suffer from lower aqueous solubility. Conversely, aza-DKPs—where a Cα-stereogenic center is replaced by a nitrogen atom—maintain the rigid, non-flat scaffold of 2,5-DKPs but offer significant improvements in both water solubility and microsomal stability[2][3].

Quantitative Data Summary

Physicochemical Property	Standard 2,5-DKPs (e.g., Cyclo(Leu-Pro))	(S)-3-tert-Butyl-2,5-piperazinedione	Aza-DKPs (Triazinediones)
Structural Rigidity	Moderate	High (Sterically locked)	High (Non-flat scaffold)
Aqueous Solubility	Moderate	Low-Moderate	High
Microsomal Stability	Low-Moderate	High (Steric blockade)	High (Isosteric replacement)
Primary Utility	Baseline bioactivity, natural product mimics[4]	Targeting deep lipophilic pockets, resisting cleavage	High-throughput screening, improved PK profiles[2]

Mechanistic Pathways & Workflows

To visualize the strategic divergence in DKP drug discovery, the following workflow illustrates how hit compounds evolve based on required pharmacokinetic properties.

Caption: Workflow of DKP scaffold evolution to improve pharmacokinetic properties.

The protective mechanism of the tert-butyl group is a direct result of steric hindrance, preventing oxidative enzymes from initiating phase I metabolism.

Caption: Mechanistic causality of steric shielding by the tert-butyl group against enzymatic degradation.

Self-Validating Experimental Protocols

To objectively assess the performance of (S)-3-tert-Butyl-2,5-piperazinedione against other DKPs, the following self-validating protocols must be strictly adhered to.

Protocol A: In Vitro Microsomal Stability Assay

This protocol determines the metabolic half-life ( T1/2​ ) of the DKP scaffolds. It is designed as a self-validating system to ensure that observed degradation is strictly enzymatic and not an artifact of chemical instability.

• Preparation of Matrix: Thaw mouse or human liver microsomes on ice. Prepare a 1 mg/mL microsomal protein suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Compound Spiking: Add the test DKP (e.g., (S)-3-tert-Butyl-2,5-piperazinedione or Aza-DKP) to a final concentration of 1 µM. Keep the final DMSO concentration below 0.1% to prevent CYP inhibition.

• Initiation (Causality of Choice): Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration). Causality: NADPH is the obligatory cofactor for CYP450 enzymes; its addition strictly controls the start of Phase I metabolism.

• Self-Validating Controls:

  • Positive Control: Run Verapamil in parallel to confirm microsomal activity (should show rapid clearance).

  • Negative Control: Run a parallel sample of the test DKP without NADPH. This validates that any observed depletion is CYP-mediated and not due to buffer hydrolysis or non-specific binding.

• Quenching & Extraction: At time points (0, 15, 30, 60 min), transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., a deuterated DKP). Centrifuge at 14,000 rpm for 10 minutes to pellet precipitated proteins.

• Analysis: Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ).

Protocol B: RP-HPLC Pharmacokinetic Profiling

Accurate quantification of DKPs and their degradation products requires robust chromatographic separation[5].

• Mobile Phase Configuration:

  • Solvent A: 0.1% Formic acid in ultra-pure water.

  • Solvent B: 0.1% Formic acid in Acetonitrile.

• Gradient Elution (Causality of Choice): Use a gradient from 5% to 95% Solvent B over 15 minutes on a C18 column (e.g., 2.1 x 50 mm, 1.8 µm). Causality: A gradient elution is mandatory rather than isocratic because the highly hydrophobic (S)-3-tert-Butyl-2,5-piperazinedione must be cleanly resolved from its more polar, ring-opened linear dipeptide degradation products[5].

• Self-Validating Calibration: Construct a 7-point calibration curve (e.g., 10 nM to 10 µM). The system is validated only if the curve demonstrates an R2>0.99 and the freeze-thaw stability of the spiked samples remains ≥93% [5].

Conclusion

The selection between (S)-3-tert-Butyl-2,5-piperazinedione and alternatives like aza-DKPs is a strategic trade-off. If the drug discovery program requires traversing highly lipophilic environments or demands extreme resistance to proteolytic and CYP-mediated cleavage, the steric shielding of the tert-butyl DKP is unparalleled. However, for campaigns prioritizing high-throughput screening of diverse libraries where aqueous solubility is the primary bottleneck, scaffold hopping to aza-DKPs represents the superior methodology.

References

• Comparative Study of the Synthesis and Structural and Physicochemical Properties of Diketopiperazines vs Aza-diketopiperazines Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Insights into the Bioactivities and Mechanism of Action of the Microbial Diketopiperazine Cyclic Dipeptide Cyclo(L-leucyl-L-prolyl) Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Novel 2,5-Diketopiperazines with In Vitro Activities against Protozoan Parasites of Tropical Diseases Source: Pharmaceuticals (MDPI) / PMC URL:[Link]

• Separation of Cyclic Dipeptides (Diketopiperazines) from Their Corresponding Linear Dipeptides by RP-HPLC Source: Karlsruhe Institute of Technology (KIT) / International Journal of Analytical Chemistry URL:[Link]

Sources

• 1. Novel 2,5-Diketopiperazines with In Vitro Activities against Protozoan Parasites of Tropical Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Insights into the Bioactivities and Mechanism of Action of the Microbial Diketopiperazine Cyclic Dipeptide Cyclo(L-leucyl-L-prolyl) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]

A Comparative Guide to the Catalytic Efficiency of (S)-3-tert-Butyl-2,5-piperazinedione Analogs in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient and selective chiral catalysts is a cornerstone of modern asymmetric synthesis, with significant implications for the pharmaceutical and fine chemical industries. Among the diverse scaffolds explored for organocatalysis, the 2,5-diketopiperazine (DKP) framework, a cyclic dipeptide, has emerged as a promising and versatile structural motif. This guide provides an in-depth comparison of the catalytic efficiency of (S)-3-tert-Butyl-2,5-piperazinedione and its analogs, offering insights into their structure-activity relationships and practical application in asymmetric transformations.

The (S)-3-tert-Butyl-2,5-piperazinedione Scaffold: A Privileged Chiral Catalyst

(S)-3-tert-Butyl-2,5-piperazinedione, derived from L-tert-leucine and glycine, possesses a unique combination of steric bulk and hydrogen-bonding capabilities, making it an attractive candidate for inducing chirality in chemical reactions.[1][2] The rigid DKP backbone pre-organizes the functional groups, while the bulky tert-butyl group can effectively shield one face of the catalyst, thereby directing the approach of reactants and influencing the stereochemical outcome of the reaction.

This guide will delve into the catalytic performance of analogs of this core structure, examining how modifications to the tert-butyl group and other positions on the DKP ring impact catalytic efficiency, particularly in the context of asymmetric Michael additions—a fundamental carbon-carbon bond-forming reaction.

Evaluating Catalytic Performance: The Asymmetric Michael Addition as a Benchmark

To objectively compare the catalytic efficiency of (S)-3-tert-Butyl-2,5-piperazinedione analogs, we will focus on their application in the asymmetric Michael addition of aldehydes to nitroolefins. This reaction is a well-established benchmark for assessing the performance of new organocatalysts, with the key metrics being yield and enantiomeric excess (ee).

Experimental Protocol: Asymmetric Michael Addition of Isobutyraldehyde to β-Nitrostyrene

A standardized protocol is crucial for the reliable comparison of catalyst performance. The following represents a typical procedure for this benchmark reaction:

Materials:

• (S)-3-tert-Butyl-2,5-piperazinedione or its analog (catalyst)

• Isobutyraldehyde (Michael donor)

• trans-β-Nitrostyrene (Michael acceptor)

• Solvent (e.g., toluene, chloroform)

• Base (e.g., triethylamine, diisopropylethylamine)

Procedure:

• To a solution of the diketopiperazine catalyst (typically 10-20 mol%) in the chosen solvent at a specified temperature (e.g., room temperature or 0 °C), is added trans-β-nitrostyrene.

• Isobutyraldehyde is then added to the mixture.

• The reaction is stirred for a specified period, monitoring its progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is quenched and purified by column chromatography to isolate the Michael adduct.

• The enantiomeric excess of the product is determined by chiral High-Performance Liquid Chromatography (HPLC) analysis.[3]

Workflow for Catalyst Evaluation:

Caption: Workflow for the evaluation of (S)-3-tert-Butyl-2,5-piperazinedione analogs as catalysts.

Structure-Activity Relationship and Comparative Catalytic Efficiency

While a comprehensive, direct comparative study of a wide range of (S)-3-tert-Butyl-2,5-piperazinedione analogs in a single reaction is not extensively documented in the literature, we can infer structure-activity relationships from studies on related diketopiperazine organocatalysts.

The Influence of the 3-Position Substituent

The steric and electronic properties of the substituent at the 3-position of the piperazinedione ring are critical for catalytic efficiency and enantioselectivity.

• Steric Hindrance: The bulky tert-butyl group of the parent catalyst is hypothesized to create a well-defined chiral pocket, effectively blocking one face of the reactive intermediate and leading to high enantioselectivity. Replacing the tert-butyl group with smaller alkyl groups (e.g., isopropyl, isobutyl) may reduce this steric shielding, potentially leading to lower enantiomeric excesses. Conversely, even bulkier substituents could enhance selectivity, although they might also hinder the reaction rate due to steric hindrance of the transition state.

• Electronic Effects: While the primary influence of the tert-butyl group is steric, introducing substituents with different electronic properties (e.g., aryl groups with electron-donating or electron-withdrawing groups) could modulate the hydrogen-bonding acidity of the N-H protons of the DKP ring. This, in turn, can affect the activation of the electrophile and the overall reaction rate and selectivity.

Modifications at Other Positions

• N-Alkylation: Alkylation of the nitrogen atoms of the piperazinedione ring can have a profound impact on catalytic activity. N-alkylation removes the hydrogen-bond donating capability of the amide protons, which are often crucial for substrate activation. Therefore, N-alkylated analogs are generally expected to be poor catalysts in reactions that rely on this mode of activation.

• Substitution at the 6-Position: Introducing a substituent at the 6-position of the piperazinedione ring (derived from a different amino acid than glycine) would create a C2-symmetric or unsymmetric catalyst. This modification could lead to cooperative or antagonistic effects between the two chiral centers, significantly influencing the catalyst's stereodirecting ability. For instance, a C2-symmetric catalyst derived from two L-tert-leucine units could potentially exhibit enhanced enantioselectivity due to a more defined chiral environment.

Comparative Data from Related Diketopiperazine Catalysts

While specific data for a homologous series of (S)-3-tert-Butyl-2,5-piperazinedione analogs is limited, studies on other diketopiperazine-based organocatalysts in the Michael addition provide valuable insights. For example, bifunctional diketopiperazines derived from L-aspartic acid and 2,3-diaminopropionic acid have been shown to be effective organocatalysts for the conjugate addition of aldehydes to nitroolefins, affording products with good to excellent diastereo- and enantioselectivities.[3] These catalysts feature aminomethyl and carboxymethyl side arms that can act as additional hydrogen-bond donors or Brønsted acid/base sites, showcasing the potential for enhancing catalytic activity through functionalization.

Catalyst Type	Reaction	Yield (%)	ee (%)	Reference
Bifunctional DKP	Michael Addition	Good to Excellent	Good to Excellent	[3]
Pyrrolodiketopiperazines	Michael Addition	High	Up to 98%	[4][5]

Mechanistic Considerations: The Role of Hydrogen Bonding

The catalytic activity of (S)-3-tert-Butyl-2,5-piperazinedione and its analogs is believed to arise from their ability to act as bifunctional catalysts, primarily through hydrogen bonding.

Proposed Catalytic Cycle:

Caption: Proposed catalytic cycle for the DKP-catalyzed asymmetric Michael addition.

In this proposed mechanism, the diketopiperazine catalyst activates the nitroolefin electrophile through hydrogen bonding with the amide N-H protons. This activation lowers the LUMO of the nitroolefin, making it more susceptible to nucleophilic attack. Simultaneously, the aldehyde reacts with a base to form a nucleophilic enamine intermediate. The chiral environment created by the DKP catalyst, particularly the bulky tert-butyl group, then directs the facial selectivity of the enamine's attack on the activated nitroolefin, leading to the formation of the chiral product.

Conclusion and Future Outlook

(S)-3-tert-Butyl-2,5-piperazinedione and its analogs represent a promising class of organocatalysts for asymmetric synthesis. Their rigid scaffold, tunable steric and electronic properties, and reliance on environmentally benign hydrogen-bond-based activation make them attractive for the development of sustainable and efficient catalytic processes.

While the existing literature provides a strong foundation for understanding the potential of these catalysts, a systematic comparative study of a homologous series of (S)-3-tert-Butyl-2,5-piperazinedione analogs is needed to fully elucidate the structure-activity relationships and unlock their full catalytic potential. Such studies would involve the synthesis of a library of analogs with varying substituents at the 3-position and other sites on the DKP ring, followed by their rigorous evaluation in a standardized benchmark reaction. The resulting data would be invaluable for the rational design of next-generation diketopiperazine-based organocatalysts with enhanced efficiency and selectivity, paving the way for their broader application in academic and industrial settings.

References

• Alcarazo, M., et al. (2023). Accessing Chiral Pyrrolodiketopiperazines under Organocatalytic Conditions. Organic Letters, 25(1), 125–129.[4][5]

• Bérubé, C., et al. (2016). Interfacial supramolecular biomimetic epoxidation catalysed by cyclic dipeptides. Chemical Communications, 52(84), 12476-12479.[3]

• BenchChem. (2025). A Comparative Guide to Validating Enantiomeric Excess in Asymmetric Catalysis.

• Chongqing Chemdad Co., Ltd. (n.d.). (S)-3-tert-butyl-2,5-piperazinedione. Retrieved from [Link]

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• 4. Accessing Chiral Pyrrolodiketopiperazines under Organocatalytic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]